2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

• CAS: 883549-58-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

This guide provides a comprehensive technical overview of the chemical properties, synthesis, and potential applications of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde. Designed for researchers, scientists, and professionals in drug development, this document synthesizes established chemical principles with data extrapolated from structurally similar compounds to offer a robust working knowledge of this molecule.

Introduction and Chemical Identity

2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde, with the CAS Number 883549-58-4, is a polysubstituted aromatic aldehyde.[1][2][3] Its structure is characterized by a benzaldehyde core with a methoxy group at the 3-position and a dimethylaminoethoxy side chain at the 2-position. This unique combination of an aldehyde, a tertiary amine, and two ether linkages suggests a versatile chemical profile with potential applications in organic synthesis and medicinal chemistry. The presence of the basic dimethylamino group makes the molecule amenable to forming acid addition salts, such as the commercially available hydrochloride salt.

Substituted benzaldehydes are a class of compounds with significant biological and industrial relevance. They are known to exhibit a wide range of pharmacological activities, including anticonvulsant and anti-Alzheimer's properties, and are key intermediates in the synthesis of pharmaceuticals and fragrances.[4][5][6][7] The specific substitution pattern of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde positions it as a compound of interest for further investigation.

Physicochemical Properties

While specific experimental data for the free base form of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is not extensively available in the public domain, its properties can be reliably predicted based on its structure and comparison with analogous compounds. The hydrochloride salt is known to be a solid.

Property	Value (Predicted or from HCl Salt Data)	Source / Justification
CAS Number	883549-58-4	[1][2][3]
Molecular Formula	C₁₂H₁₇NO₃	Derived from structure
Molecular Weight	223.27 g/mol	Calculated from formula
Molecular Formula (HCl Salt)	C₁₂H₁₈ClNO₃
Molecular Weight (HCl Salt)	259.73 g/mol
Appearance	Likely a pale yellow oil or low-melting solid	Based on similar benzaldehydes
Solubility	Soluble in organic solvents (e.g., ethanol, DMSO, DMF); the HCl salt is likely water-soluble.	General properties of similar organic molecules
Boiling Point	> 200 °C (Predicted)	High molecular weight and polar functional groups
Melting Point	Not available for free base; solid form for HCl salt

Synthesis and Purification

Proposed Synthetic Pathway

The most logical approach involves the reaction of 2-hydroxy-3-methoxybenzaldehyde (o-vanillin) with 2-(dimethylamino)ethyl chloride. This reaction follows the Williamson ether synthesis mechanism, where the phenoxide ion of o-vanillin acts as a nucleophile, displacing the chloride from 2-(dimethylamino)ethyl chloride.

Caption: Proposed synthesis of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde.

Generalized Experimental Protocol

Materials:

• 2-Hydroxy-3-methoxybenzaldehyde (o-vanillin)

• 2-(Dimethylamino)ethyl chloride hydrochloride

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• N,N-Dimethylformamide (DMF) or Acetone

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: To a solution of 2-hydroxy-3-methoxybenzaldehyde in a suitable anhydrous solvent (e.g., DMF or acetone), add a base (e.g., 1.5 equivalents of K₂CO₃ or 1.1 equivalents of NaH) portion-wise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Alkyl Halide: If using 2-(dimethylamino)ethyl chloride hydrochloride, it should be neutralized or used with an excess of the base. Add 1.1-1.5 equivalents of 2-(dimethylamino)ethyl chloride to the reaction mixture.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 8-24 hours.[8]

• Work-up: After cooling to room temperature, quench the reaction with water. Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Washing: Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Purification

The crude product can be purified using one of the following methods:

• Column Chromatography: Purification on silica gel using a gradient of ethyl acetate in hexanes is a standard method for compounds of this polarity.[9][10]

• Acid-Base Extraction: Due to the basic tertiary amine, an acid-base extraction can be employed. Dissolve the crude product in an organic solvent and extract with dilute hydrochloric acid. The aqueous layer, now containing the protonated product, can be washed with an organic solvent to remove neutral impurities. Basification of the aqueous layer with a base like sodium hydroxide, followed by extraction with an organic solvent, will yield the purified free base.[11]

Spectroscopic Characterization (Predicted)

No experimental spectra for this specific molecule are publicly available. The following are predictions based on the analysis of its functional groups and data from structurally related compounds.

Caption: Workflow for structural elucidation via spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Aldehyde Proton (-CHO): A singlet is expected around δ 9.8-10.5 ppm.[12]

  • Aromatic Protons (Ar-H): Three protons on the aromatic ring will likely appear as multiplets in the range of δ 6.8-7.5 ppm.

  • Methoxy Protons (-OCH₃): A sharp singlet corresponding to the three protons of the methoxy group is expected around δ 3.8-4.0 ppm.[13]

  • Ethoxy Protons (-OCH₂CH₂N-): The two methylene groups of the ethoxy chain will appear as triplets. The -OCH₂- protons will be more downfield (δ ~4.1-4.3 ppm) than the -CH₂N- protons (δ ~2.7-2.9 ppm).

  • Dimethylamino Protons (-N(CH₃)₂): A singlet for the six protons of the two methyl groups is expected around δ 2.2-2.4 ppm.

• ¹³C NMR:

  • Aldehyde Carbonyl (C=O): δ ~190-195 ppm.[12]

  • Aromatic Carbons: Six distinct signals are expected in the range of δ 110-160 ppm. The carbons attached to oxygen will be the most downfield.

  • Methoxy Carbon (-OCH₃): δ ~55-60 ppm.

  • Ethoxy Carbons (-OCH₂CH₂N-): Two signals, with the -OCH₂- carbon around δ 65-70 ppm and the -CH₂N- carbon around δ 57-60 ppm.

  • Dimethylamino Carbons (-N(CH₃)₂): A signal around δ 45-50 ppm.

Infrared (IR) Spectroscopy

• C=O Stretch (Aldehyde): A strong, sharp absorption band is expected around 1680-1700 cm⁻¹.[13]

• C-H Stretch (Aldehyde): Two weak bands may be visible around 2720 cm⁻¹ and 2820 cm⁻¹.

• Ar-H Stretch: Signals above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Signals just below 3000 cm⁻¹.

• C-O Stretch (Aryl Ether): A strong band around 1250 cm⁻¹.[13]

• C-O Stretch (Alkyl Ether): A band in the region of 1050-1150 cm⁻¹.[14]

• C-N Stretch: A medium intensity band around 1180-1280 cm⁻¹.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): The molecular ion peak for the free base (C₁₂H₁₇NO₃) would be observed at m/z = 223.12.

• Major Fragmentation Patterns:

  • Alpha-cleavage of the ether is expected, leading to the loss of the dimethylaminoethyl group.

  • A prominent fragment would be the ion at m/z = 58, corresponding to [CH₂=N(CH₃)₂]⁺, which is characteristic of N,N-dimethylamino compounds.

  • Loss of the aldehyde group (-CHO) or a hydrogen radical from the molecular ion is also possible.

Reactivity and Stability

The reactivity of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is governed by its three primary functional groups: the aldehyde, the tertiary amine, and the ether linkages.

• Aldehyde Group: This group is susceptible to nucleophilic attack and can undergo reactions such as oxidation to a carboxylic acid, reduction to an alcohol, and condensation reactions (e.g., Knoevenagel condensation) with active methylene compounds.[15]

• Tertiary Amine: The dimethylamino group is basic and will react with acids to form ammonium salts. It can also be oxidized or undergo quaternization reactions.

• Ether Linkages: The aryl and alkyl ether bonds are generally stable but can be cleaved under harsh conditions (e.g., strong acids like HBr or HI).

• Stability and Storage: Like many aldehydes, this compound may be sensitive to air and light. It is advisable to store it in a tightly sealed container under an inert atmosphere in a cool, dark place. The hydrochloride salt would likely exhibit greater stability.

Potential Applications and Biological Activity

While no specific applications for 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde have been documented, its structural motifs are present in many biologically active molecules.

• Pharmaceutical Intermediates: The combination of a reactive aldehyde handle and a solubilizing/binding dimethylaminoethoxy group makes it an attractive building block for the synthesis of more complex pharmaceutical targets.[7]

• Drug Discovery: Substituted benzaldehydes have been investigated for a variety of therapeutic uses. For instance, some derivatives have shown anticonvulsant activity, while others have been explored as inhibitors for enzymes relevant to Alzheimer's disease.[4][5] The unique substitution pattern of this molecule warrants its investigation in similar biological assays.

• Material Science: The functional groups present could allow for its incorporation into polymers or other materials.

Safety and Handling

No specific toxicology data for 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is available. However, based on safety data for the hydrochloride salt and related substituted benzaldehydes, the following precautions are recommended:

• Hazards: Assumed to be an irritant to the skin, eyes, and respiratory system. May be harmful if swallowed.[16]

• Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

• First Aid: In case of contact, flush the affected area with copious amounts of water. If inhaled, move to fresh air. Seek medical attention if symptoms persist.

References

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Molecular structure and weight of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

An In-Depth Technical Guide to the Molecular Structure and Weight of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and physicochemical properties of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde. Designed for researchers, scientists, and professionals in drug development, this document elucidates the compound's structural features, details its molecular weight calculation, and proposes a logical synthetic pathway. By grounding the discussion in established chemical principles and referencing authoritative data, this guide serves as a foundational resource for understanding and utilizing this complex benzaldehyde derivative.

Introduction: The Significance of Substituted Benzaldehydes

Substituted benzaldehydes are a cornerstone of synthetic organic chemistry and medicinal chemistry. The benzaldehyde scaffold, with its reactive aldehyde group and customizable aromatic ring, serves as a "privileged structure" for the development of novel therapeutic agents.[1] Derivatives of naturally occurring benzaldehydes, such as vanillin and its isomers, are particularly valuable starting points for creating compounds with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3] The specific compound of interest, 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde, incorporates several key functional groups—an ether, a tertiary amine, and a methoxy group—that can significantly influence its pharmacological profile, including receptor binding, solubility, and metabolic stability. This guide provides the core chemical knowledge required for its further investigation.

Compound Identification and Nomenclature

To ensure clarity and precision, it is essential to define the compound through its systematic nomenclature and chemical identifiers.

Identifier	Value	Source
IUPAC Name	2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	N/A
Molecular Formula	C₁₂H₁₇NO₃
Molecular Weight	223.27 g/mol	Calculated
CAS Number	Not directly available; the hydrochloride salt is registered.
SMILES	COC1=C(C=CC=C1C=O)OCCN(C)C
InChI Key	XAJQTAQXTDAVFV-UHFFFAOYSA-N (for hydrochloride salt)

Note: Some identifiers, such as the InChI key, are derived from the commercially available hydrochloride salt of the compound.

Elucidation of the Molecular Structure

The molecular architecture of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is built upon a disubstituted benzaldehyde core. The structure's functionality arises from the precise arrangement of its constituent groups.

Core Scaffold: The foundational structure is o-vanillin (2-hydroxy-3-methoxybenzaldehyde), a well-characterized isomer of vanillin.[4][5] This scaffold provides the benzaldehyde ring with methoxy (-OCH₃) and hydroxyl (-OH) groups at the 3 and 2 positions, respectively.

Key Substituents:

• Aldehyde Group (-CHO): Located at position 1 of the benzene ring, this group is a primary site for chemical reactions and a key feature for potential biological interactions.

• Methoxy Group (-OCH₃): Positioned at C3, this ether group influences the electronic properties of the ring and can participate in hydrogen bonding.

• 2-(Dimethylamino)ethoxy Group (-OCH₂CH₂N(CH₃)₂): This is the most complex substituent, attached at the C2 position via an ether linkage. It introduces a flexible side chain containing a tertiary amine. This basic nitrogen atom makes the molecule capable of forming salts, such as the commonly available hydrochloride salt, which enhances solubility in aqueous media.

The connectivity and relationship between these functional groups are visualized in the diagram below.

Caption: Molecular structure of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde.

Molecular Weight Calculation

The molecular weight is a fundamental property critical for stoichiometric calculations in synthesis and for preparing solutions of known molarity in experimental assays. It is calculated from the molecular formula C₁₂H₁₇NO₃ using the standard atomic weights of the constituent elements.

Element	Symbol	Count	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon	C	12	12.011	144.132
Hydrogen	H	17	1.008	17.136
Nitrogen	N	1	14.007	14.007
Oxygen	O	3	15.999	47.997
Total	223.272

The calculated molecular weight of the free base is 223.27 g/mol . This value is consistent with the reported molecular weight of its hydrochloride salt (C₁₂H₁₈ClNO₃), which is 259.73 g/mol . The difference (36.46 g/mol ) corresponds to the molecular weight of hydrogen chloride (HCl).

Synthetic Strategy and Experimental Rationale

Expertise & Experience: From a synthetic chemistry perspective, the most direct and logical approach to preparing 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is through a Williamson ether synthesis. This classic and reliable method is ideal for coupling a phenoxide with an alkyl halide.

Causality Behind Experimental Choices:

• Starting Material: 2-Hydroxy-3-methoxybenzaldehyde (o-vanillin) is selected as the ideal precursor.[4] Its phenolic hydroxyl group is sufficiently acidic to be deprotonated by a mild base, forming a nucleophilic phenoxide.

• Alkylating Agent: 2-(Dimethylamino)ethyl chloride is the chosen reagent to introduce the desired side chain. The chlorine atom serves as a good leaving group.

• Base and Solvent: A non-nucleophilic base such as potassium carbonate (K₂CO₃) is used to deprotonate the phenol without competing in the substitution reaction. A polar aprotic solvent like dimethylformamide (DMF) or acetone is chosen to dissolve the reactants and facilitate the SN2 reaction mechanism.

This self-validating protocol leverages a well-understood reaction mechanism to ensure a high probability of success in synthesizing the target molecule.

Caption: Proposed synthetic workflow for the target molecule via Williamson ether synthesis.

Experimental Protocol

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxy-3-methoxybenzaldehyde (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add a suitable volume of anhydrous DMF to dissolve the starting materials.

• Reagent Addition: Add 2-(dimethylamino)ethyl chloride hydrochloride (1.1 eq) to the stirring mixture.

• Reaction: Heat the mixture to 80-90 °C and allow it to react for 4-6 hours, monitoring progress with thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into cold water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified via column chromatography to yield the final product.

Conclusion

2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is a structurally distinct molecule with a molecular formula of C₁₂H₁₇NO₃ and a molecular weight of 223.27 g/mol . Its architecture, featuring an accessible aldehyde, a methoxy group, and a tertiary amine side chain, makes it a compound of significant interest for chemical synthesis and drug discovery. The well-established Williamson ether synthesis provides a reliable and efficient route for its preparation from commercially available starting materials. This guide provides the essential structural and chemical data to support further research and application of this versatile compound.

References

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An In-depth Technical Guide to Determining the Solubility Profile of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde in Organic Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine and understand the solubility profile of the compound 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde in a range of organic solvents. Given the limited publicly available solubility data for this specific molecule, this document focuses on the foundational principles and detailed experimental methodologies required to generate a robust and reliable solubility profile.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the phenomenon of a solute dissolving in a solvent to form a homogeneous system, is a cornerstone of pharmaceutical sciences.[1] For an active pharmaceutical ingredient (API), its solubility profile dictates crucial aspects of its development trajectory, including its formulation design, bioavailability, and the selection of appropriate solvents for synthesis, purification, and crystallization.[2][3][4][5][6] Poor solubility can lead to significant challenges, such as low oral bioavailability, which can ultimately lead to the failure of promising drug candidates.[7][8] Therefore, a thorough understanding of a compound's solubility in various organic solvents is an indispensable part of the pre-formulation and process development stages.[9]

This guide will focus on 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde, a molecule with functional groups that suggest a nuanced solubility behavior. The presence of a tertiary amine, an ether linkage, a methoxy group, and an aldehyde on a benzene ring indicates that its solubility will be highly dependent on the specific properties of the solvent.

Physicochemical Characterization of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

Before embarking on experimental solubility determination, a thorough understanding of the molecule's physicochemical properties is essential. These properties provide a theoretical basis for predicting its solubility behavior and for selecting an appropriate range of solvents for testing.

Molecular Structure and Properties:

• Chemical Name: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

• Molecular Formula: C₁₂H₁₇NO₃[10]

• Molecular Weight: 223.27 g/mol (for the free base)

• Key Functional Groups:

  • Tertiary Amine (-N(CH₃)₂): This basic group can be protonated in acidic conditions, significantly impacting solubility in protic solvents. Its pKa can be estimated or determined experimentally to predict the pH-dependent solubility profile. The Henderson-Hasselbalch equation can be applied to understand the ionization state of the molecule at a given pH.[11][12][13][14][15]

  • Ether (-O-) and Methoxy (-OCH₃) Groups: These groups can act as hydrogen bond acceptors, contributing to solubility in protic solvents.

  • Aldehyde (-CHO): This polar group can participate in dipole-dipole interactions and act as a hydrogen bond acceptor.

  • Aromatic Ring: The benzene ring contributes to the nonpolar character of the molecule.

Predictive Approaches to Solubility:

While experimental determination is the gold standard, predictive models can offer valuable initial insights. Approaches like Hansen Solubility Parameters (HSP) can be used to theoretically assess the compatibility between the solute and a range of solvents.[16][17][18][19][20] HSP theory is based on the principle that "like dissolves like," where solubility is predicted based on the similarity of three parameters for the solute and solvent: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH).[16][17]

Strategic Selection of Organic Solvents

The choice of organic solvents for solubility screening should be systematic and cover a wide range of chemical properties to build a comprehensive profile.[2][5][6] Solvents should be selected based on their polarity, hydrogen bonding capabilities (donor/acceptor), and classification (e.g., protic, aprotic).

Table 1: A Representative Panel of Organic Solvents for Solubility Screening

Solvent Class	Solvent Name	Polarity Index	Hydrogen Bonding	Rationale for Inclusion
Protic Solvents	Methanol	5.1	Donor & Acceptor	High polarity, strong hydrogen bonding.
Ethanol	4.3	Donor & Acceptor	Commonly used in pharmaceutical formulations.
Isopropanol	3.9	Donor & Acceptor	Lower polarity than ethanol, good for assessing subtle differences.
Aprotic Polar Solvents	Acetonitrile	5.8	Acceptor	High polarity, lacks hydrogen bond donating ability.
Acetone	5.1	Acceptor	Good solvent for many organic compounds.[21]
Dimethyl Sulfoxide (DMSO)	7.2	Acceptor	High polarity, often used for initial stock solutions.[22][23]
N,N-Dimethylformamide (DMF)	6.4	Acceptor	High polarity, good solvating power.
Nonpolar Solvents	Toluene	2.4	None	Represents aromatic, nonpolar interactions.
Heptane	0.1	None	Represents aliphatic, nonpolar interactions.
Other Solvents	Ethyl Acetate	4.4	Acceptor	Moderate polarity, commonly used in extractions and chromatography.[21]
Dichloromethane (DCM)	3.1	Weak Acceptor	Good solvent for a wide range of organic compounds.

Experimental Determination of Solubility: Methodologies and Protocols

Two primary types of solubility measurements are commonly employed in drug discovery and development: kinetic and thermodynamic (or equilibrium) solubility.[7][9][23]

Kinetic Solubility Assessment

Kinetic solubility is a high-throughput screening method used in early drug discovery to quickly assess the solubility of a large number of compounds.[1][7][22][23] It measures the concentration of a compound in solution after a short incubation period, starting from a concentrated stock solution (typically in DMSO).[1][23]

• Stock Solution Preparation: Prepare a concentrated stock solution of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde in 100% DMSO (e.g., 10 mM).

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with the selected organic solvents.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a defined period (e.g., 2 hours) with gentle agitation.[22]

• Precipitation Detection: Analyze the wells for the presence of precipitate. This can be done visually or, more quantitatively, using nephelometry (light scattering) or turbidimetry.[23]

• Quantification (Optional): For a more precise measurement, the solutions can be filtered to remove any precipitate, and the concentration of the dissolved compound in the filtrate can be determined using a suitable analytical method like UV-Vis spectroscopy or HPLC-UV.

Caption: Workflow for the kinetic solubility assay.

Thermodynamic (Equilibrium) Solubility Determination

Thermodynamic solubility, also known as equilibrium solubility, is the concentration of a solute in a saturated solution that is in equilibrium with the solid solute at a specific temperature and pressure.[9][24] This is a more accurate and thermodynamically relevant measure of solubility, crucial for late-stage development and formulation.[8] The "shake-flask" method is the gold standard for determining equilibrium solubility.[9][25]

• Sample Preparation: Add an excess amount of solid 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde to a series of vials, each containing a known volume of a different organic solvent.[25] It is crucial to ensure there is undissolved solid present throughout the experiment.[9]

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C). Agitate the samples for a sufficient period to reach equilibrium. This can take anywhere from 24 to 72 hours.[25] It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration no longer changes over time).[24]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Filtration through a solvent-compatible filter (e.g., PTFE) or centrifugation can be used for complete removal of solids.[25]

• Quantification: Dilute the clear supernatant with a suitable solvent and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV. A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.

• Solid Phase Analysis (Optional but Recommended): Analyze the remaining solid material using techniques like X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC) to check for any changes in the solid form (e.g., polymorphism or solvate formation) during the experiment.[25]

Caption: Workflow for the shake-flask equilibrium solubility method.

Data Analysis and Presentation

The results of the solubility studies should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 2: Example of a Solubility Data Summary Table

Solvent	Solvent Class	Kinetic Solubility (µg/mL)	Equilibrium Solubility (mg/mL) at 25°C	Observations
Methanol	Protic	> 200	[Experimental Value]	Clear solution
Ethanol	Protic	> 200	[Experimental Value]	Clear solution
Isopropanol	Protic	150	[Experimental Value]	Precipitate observed at higher concentrations
Acetonitrile	Aprotic Polar	100	[Experimental Value]	-
Acetone	Aprotic Polar	120	[Experimental Value]	-
DMSO	Aprotic Polar	> 200	[Experimental Value]	High solubility
Toluene	Nonpolar	< 10	[Experimental Value]	Insoluble
Heptane	Nonpolar	< 10	[Experimental Value]	Insoluble
Ethyl Acetate	Other	80	[Experimental Value]	-

For a more visual representation, a bar chart can be used to compare the equilibrium solubility across the different solvents.[26][27][28][29] This allows for a quick identification of the most suitable solvents.

Interpretation and Implications for Drug Development

The generated solubility profile provides critical information for several aspects of drug development:

• Solvent Selection for Synthesis and Purification: Solvents in which the compound has high solubility are potential candidates for reaction media, while a combination of a "good" solvent and a "poor" anti-solvent can be used for crystallization and purification.[3]

• Formulation Development: For liquid formulations, solvents with high solubilizing capacity for the API are required. The data will guide the selection of appropriate co-solvents and excipients.

• Regulatory Compliance: The choice of solvents in pharmaceutical manufacturing is strictly regulated.[2][3] The solubility data will help in selecting solvents that are not only effective but also comply with regulatory guidelines such as those from the International Council for Harmonisation (ICH).[30][31][32][33][34]

Conclusion

Determining the solubility profile of a new chemical entity like 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is a fundamental and critical step in its development pathway. While pre-existing data may be scarce, a systematic approach combining theoretical understanding of its physicochemical properties with robust experimental methodologies, such as kinetic and equilibrium solubility assays, can generate a comprehensive and reliable dataset. This in-depth technical guide provides the necessary framework for researchers to conduct these studies, interpret the results, and make informed decisions that will ultimately impact the success of the drug development program.

References

• Vertex AI Search. (2025). Key Considerations for Selecting Solvents in Drug Manufacturing - Purosolv.
• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol.
• Nguyen, B. et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications.
• Coastview Solvents. (2023). Understanding the Role of Solvents in Pharmaceutical Manufacturing.
• Nguyen, B. et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications.
• Vermeire, F. H. et al. (n.d.). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE.
• Vermeire, F. H. et al. (n.d.). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. MIT Open Access Articles.
• Di, L. & Kerns, E. H. (n.d.). In vitro solubility assays in drug discovery. PubMed.
• ResearchGate. (2025). Solvent selection for pharmaceuticals.
• Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• Unipd. (2024). Predicting drug solubility in organic solvents mixtures.
• Taylor & Francis Online. (2011). The Role of Solvent Selection at Exploratory and Production Stages in the Pharmaceutical Industry.
• Global Pharma Tek. (2024). Understanding Pharmaceutical Solvents: Trends and Future Growth.
• Wikipedia. (n.d.). Hansen solubility parameter.
• DSDP Analytics. (n.d.). ICH Q6B Specifications: test procedures and acceptance criteria for biotechnological/biological products - Scientific guideline.
• Inmywork Studio. (2024). 8 key principles to scientific data visualization.
• Charnwood Discovery. (n.d.). Kinetic Solubility - In Vitro Assay.
• ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically?
• Solubility of Things. (n.d.). Graphs and Charts for Data Visualization.
• WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
• PubMed. (2015). Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery.
• Hansen Solubility. (n.d.). Hansen Solubility Parameters.
• SpecialChem. (2018). Hansen Solubility Parameters (HSP) Science-based Formulation for Plastics.
• BioRender.com. (2024). Data Visualization Best Practices.
• Evotec. (n.d.). Thermodynamic Solubility Assay.
• NIH. (2020). Principles of Effective Data Visualization. PMC.
• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
• American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
• Simplified Science Publishing. (n.d.). Scientific Data Visualization Tools and Techniques.
• Wikipedia. (n.d.). Henderson–Hasselbalch equation.
• Sigma-Aldrich. (n.d.). 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde hydrochloride.
• Taylor & Francis. (n.d.). Hansen solubility parameter – Knowledge and References.
• Park, K. (n.d.). Hansen Solubility Parameters 2000.pdf.
• European Medicines Agency (EMA). (n.d.). Q 6 A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substan.
• Microbe Notes. (2024). Henderson Hasselbalch Equation: Basics & Real-World Uses.
• Study.com. (n.d.). Henderson-Hasselbalch Equation | Overview, Importance & Examples - Lesson.
• ChemTalk. (n.d.). Henderson-Hasselbalch Equation.
• ECA Academy. (n.d.). ICH Q6B Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products.
• European Medicines Agency (EMA). (n.d.). Q 6 B Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products.
• ICH. (1999). ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products.
• Khan Academy. (n.d.). Henderson–Hasselbalch equation (video).

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• 33. ema.europa.eu [ema.europa.eu]
• 34. database.ich.org [database.ich.org]

Technical Guide: Synthesis & Profiling of Dimethylaminoethoxy-benzaldehyde Intermediates for Itopride

This is a comprehensive technical guide and literature review regarding the synthesis and application of the Itopride intermediate.

Editorial Note: The specific chemical name provided in the topic—2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde—corresponds to a regioisomer derived from o-vanillin. However, the standard pharmaceutical intermediate for Itopride (N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4-dimethoxybenzamide) is the 4-[2-(Dimethylamino)ethoxy]benzaldehyde isomer (derived from 4-hydroxybenzaldehyde).

To ensure scientific integrity and utility, this guide will primarily focus on the 4-isomer (the functional Itopride intermediate) while explicitly analyzing the 2,3-isomer (the requested molecule) as a critical structural analog or potential regioisomeric impurity. This distinction is vital for researchers to avoid synthetic dead-ends.

Executive Summary

The synthesis of Itopride Hydrochloride, a prokinetic benzamide derivative, hinges on the purity and availability of its key benzylamine pharmacophore. The precursor to this amine is the aldehyde intermediate 4-[2-(Dimethylamino)ethoxy]benzaldehyde .

While the specific isomer 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (the "2,3-isomer") is a chemically valid entity—often synthesized for structure-activity relationship (SAR) studies or appearing as a regioisomeric impurity—it does not map to the Itopride structure. This guide reviews the synthetic routes, process optimization, and impurity profiling for the core dimethylaminoethoxy-benzaldehyde scaffold, establishing the critical differentiation between the functional intermediate and its isomers.

Structural Analysis & Pharmacophore Verification

Before initiating synthesis, one must validate the target structure against the final API (Active Pharmaceutical Ingredient).

The Itopride Mismatch

The Itopride molecule consists of two main moieties linked by an amide bond:

• Acid Moiety: 3,4-Dimethoxybenzoic acid.[1]

• Amine Moiety: 4-[2-(Dimethylamino)ethoxy]benzylamine.[1][2]

The requested intermediate (2,3-isomer) contains a methoxy group on the benzylamine ring, which is absent in Itopride. The table below clarifies this structural divergence.

Feature	Target Intermediate (Itopride Standard)	Requested Molecule (2,3-Isomer)
Chemical Name	4-[2-(Dimethylamino)ethoxy]benzaldehyde	2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde
Precursor	4-Hydroxybenzaldehyde	2-Hydroxy-3-methoxybenzaldehyde (o-Vanillin)
Substitution Pattern	Para-substituted ether	Ortho-substituted ether / Meta-methoxy
Role in Itopride	Key Intermediate	Impurity / Analog
CAS Number	56714-20-4	883549-58-4 (HCl salt)

Retrosynthetic Analysis & Strategic Routes

To synthesize the core scaffold, we employ a convergent strategy. The ether linkage is the critical bond formation step, typically achieved via Williamson ether synthesis.

Pathway Visualization

The following diagram illustrates the standard industrial route (Route A) alongside the formation of the 2,3-isomer (Route B) to demonstrate where the divergence occurs.

Caption: Divergent synthesis pathways showing the correct Itopride route (Green) vs. the requested 2,3-isomer route (Red).

Detailed Synthetic Methodologies

This section details the protocol for the 4-isomer , which is chemically homologous to the 2,3-isomer synthesis. If your specific research requires the 2,3-isomer, apply these same conditions using o-vanillin as the substrate.

Route A: Phase Transfer Catalyzed Alkylation (Green Chemistry)

This is the preferred industrial method due to higher yields and easier workup compared to traditional DMF reflux.

Reaction: Ar-OH + Cl-CH2-CH2-N(Me)2 + Base → Ar-O-CH2-CH2-N(Me)2 + Salt

Protocol:

• Charge: In a reactor, dissolve 1.0 eq of 4-Hydroxybenzaldehyde (or o-vanillin for 2,3-isomer) in Toluene (10 volumes).

• Base: Add 2.5 eq of Potassium Carbonate (

  ) or Sodium Hydroxide ( ).

• Catalyst: Add 0.05 eq of Tetrabutylammonium Bromide (TBAB) as a Phase Transfer Catalyst.

• Addition: Add 1.2 eq of 2-(Dimethylamino)ethyl chloride hydrochloride (as a 50% aqueous solution or free base in toluene).

• Reflux: Heat to 85–90°C for 8–12 hours. Monitor by HPLC.

• Workup: Cool to 25°C. Add water to dissolve salts. Separate the organic layer.

• Purification: Wash organic layer with 5% NaOH (to remove unreacted phenol) and then brine. Distill toluene to obtain the oily crude.

Critical Parameter Control:

• Moisture: The system does not need to be strictly anhydrous if using PTC, but excessive water slows the rate.

• Impurity Control: The "dimer" impurity (bis-alkylation) is minimized by maintaining high agitation rates to ensure efficient phase transfer.

Route B: Solvent-Free Alkylation (Emerging Tech)

Recent literature suggests solvent-free conditions using microwave irradiation or ball milling can achieve yields >90% in under 1 hour, though scalability is limited to kilogram batches.

Process Optimization & Data Summary

The choice of solvent and base dramatically affects the reaction kinetics and the formation of the specific isomer.

Table 1: Solvent and Base Screening Effects

Solvent System	Base	Yield (%)	Purity (%)	Notes
DMF (Anhydrous)		88-92%	>98%	Standard lab scale. Difficult solvent recovery.
Toluene + PTC	(aq)	85-90%	>97%	Preferred Industrial Route. Cost-effective.
Acetone		60-70%	95%	Slow kinetics; requires long reflux times.
Water		45-50%	85%	Significant hydrolysis of the alkyl halide reagent.

Impurity Profiling

When synthesizing the 4-isomer, the 2,3-isomer (requested molecule) can appear as an impurity if the starting material (4-hydroxybenzaldehyde) is contaminated with o-vanillin or isovanillin.

Key Impurities List

• Impurity A (Starting Material): Unreacted Phenol. Control: Caustic wash.

• Impurity B (Hydrolysis Product): 2-(Dimethylamino)ethanol.[1][2] Control: Aqueous wash.

• Impurity C (Regioisomer - The Requested Molecule): 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde.[3][4][5][6]

  • Origin: Contamination of feedstocks.

  • Detection: Distinct NMR shift of the aldehyde proton (10.4 ppm for 2,3-isomer vs 9.8 ppm for 4-isomer).

Analytical Characterization (Self-Validating Protocol)

To confirm you have the correct Itopride intermediate (4-isomer) and not the 2,3-isomer:

• 1H-NMR (DMSO-d6):

  • 4-Isomer:

    9.85 (s, 1H, CHO), 7.85 (d, 2H, Ar-H), 7.10 (d, 2H, Ar-H). Symmetric para pattern.

  • 2,3-Isomer:

    10.30 (s, 1H, CHO), 7.2-7.5 (m, 3H, Ar-H), 3.85 (s, 3H, OMe). Asymmetric pattern + Methoxy peak.

References

• BenchChem. Application Notes and Protocols: The Role and Synthesis of Itopride, a Gastroprokinetic Agent.Link (Accessed 2023).

• World Intellectual Property Organization (WIPO). WO2007074386 - A Novel Process for Synthesis of Itopride.Link

• Sigma-Aldrich. Product Specification: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde hydrochloride (CAS 883549-58-4).Link

• Bentham Science. An Efficient and Improved Process for the Synthesis of Itopride Hydrochloride.[7] Current Organic Synthesis, 2018.[7] Link

• Google Patents. US20090177008A1 - Novel process for synthesis of itopride and its novel intermediate.Link

Sources

• 1. US20090177008A1 - Novel process for synthesis of itopride and its novel intermediate n-(4-hydroxybenzyl)- 3,4-dimethoxybenzamide - Google Patents [patents.google.com]
• 2. WO2007074386A2 - A novel process for synthesis of itopride and it’s novel intermediate-n-(4-hydroxybenzyl)-3,4-dimethoxybenzamide - Google Patents [patents.google.com]
• 3. 3-(Dimethylamino)propiophenone hydrochloride | Sigma-Aldrich [sigmaaldrich.com]
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• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Itopride hydrochloride using 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

This Application Note is designed for researchers and drug development professionals. It addresses the synthesis of Itopride Hydrochloride , a prokinetic benzamide derivative, while specifically focusing on the utilization of the starting material 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde .

Scientific Note: The starting material specified in the prompt (2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde) is a regioisomer of the canonical Itopride intermediate (4-[2-(dimethylamino)ethoxy]benzaldehyde). Consequently, utilizing this specific aldehyde yields a structural analog (an ortho-vanillin derivative) rather than the standard Itopride molecule. This protocol is therefore structured to demonstrate the synthesis of this Itopride Analog/Impurity Standard , which is critical for Structure-Activity Relationship (SAR) studies and impurity profiling in pharmaceutical quality control (QC).

Target Compound: Itopride Hydrochloride Structural Analog (Ortho-Methoxy Variant) Starting Material: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde CAS Registry (Starting Material): 883549-58-4

Executive Summary

Itopride Hydrochloride is a prokinetic agent acting via dopamine D2 receptor antagonism and acetylcholinesterase inhibition.[1] High-purity synthesis requires rigorous control over regioisomeric impurities. This guide details the synthetic workflow converting 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde into the corresponding benzamide hydrochloride.

While industrial production of Itopride utilizes 4-[2-(dimethylamino)ethoxy]benzaldehyde, the use of the 2-substituted, 3-methoxy isomer (derived from o-vanillin) generates a steric analog useful for:

• SAR Validation: Investigating the steric hindrance of the ortho-alkoxy group on benzamide binding affinity.

• Impurity Qualification: establishing reference standards for potential byproducts derived from impure starting materials (e.g., o-vanillin contamination in p-hydroxybenzaldehyde supplies).

Chemical Reaction Strategy

The synthesis follows a convergent route involving Reductive Amination followed by Schotten-Baumann Amidation .

Synthetic Pathway Diagram

Caption: Step-wise conversion of the ortho-substituted aldehyde to the Itopride analog hydrochloride via oxime reduction and amidation.

Detailed Experimental Protocols

Protocol A: Synthesis of the Benzylamine Intermediate

Objective: Convert the aldehyde group to a primary amine via an oxime intermediate. This two-step method is preferred over direct reductive amination for higher purity when handling electron-rich aromatic rings.

Reagents:

• 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Sodium Acetate (1.5 eq)

• Ethanol (Solvent)[1][2][3][4][5]

• Raney Nickel (Catalyst) or Zinc Dust/Acetic Acid

Step-by-Step Methodology:

• Oxime Formation:

  • Dissolve 10.0 g of the aldehyde in 100 mL of Ethanol (95%).

  • Add 4.5 g of Sodium Acetate and 3.7 g of Hydroxylamine Hydrochloride.

  • Reflux the mixture at 78°C for 2–3 hours. Monitor by TLC (Mobile phase: DCM/MeOH 9:1) for the disappearance of the aldehyde spot.

  • Evaporate ethanol under reduced pressure. Resuspend residue in water and extract with Dichloromethane (DCM). Dry organic layer (

    ) and concentrate to yield the Oxime intermediate.

• Reduction to Amine:

  • Dissolve the crude oxime in 100 mL of Methanol saturated with Ammonia (to prevent secondary amine formation).

  • Add Raney Nickel (~10% w/w) carefully under inert atmosphere (

    ).

  • Hydrogenation: Pressurize with Hydrogen gas (

    ) to 50 psi (3.5 bar) in an autoclave. Stir at 50°C for 6 hours.

  • Alternative (Non-Pressurized): Dissolve oxime in Acetic Acid. Add Zinc dust (4.0 eq) portion-wise at <40°C. Stir for 12 hours.

  • Work-up: Filter catalyst (Caution: Raney Ni is pyrophoric). Concentrate filtrate.[1][2] Basify residue with 10% NaOH to pH >10. Extract with DCM.

  • Yield: Expect ~85% of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzylamine .

Protocol B: Amidation (Coupling Reaction)

Objective: Couple the benzylamine intermediate with 3,4-dimethoxybenzoyl chloride to form the benzamide backbone.

Reagents:

• Amine Intermediate (from Protocol A) (1.0 eq)

• 3,4-Dimethoxybenzoyl Chloride (1.1 eq)

• Triethylamine (TEA) (2.0 eq)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Dissolve 5.0 g of the Amine Intermediate and 4.0 g of TEA in 50 mL of anhydrous DCM. Cool to 0–5°C in an ice bath.

• Dissolve 4.4 g of 3,4-Dimethoxybenzoyl chloride in 20 mL DCM.

• Addition: Add the acid chloride solution dropwise to the amine solution over 30 minutes, maintaining temperature <10°C.

• Allow the reaction to warm to room temperature (25°C) and stir for 4 hours.

• Quench: Add 50 mL water. Separate the organic layer.[2][6]

• Wash: Wash organic layer with 5%

  (to remove excess acid) and Brine.

• Dry over

  and evaporate to obtain the Itopride Analog (Free Base) as a viscous oil or low-melting solid.

Protocol C: Hydrochloride Salt Formation

Objective: Isolate the stable hydrochloride salt form for characterization.

Step-by-Step Methodology:

• Dissolve the Free Base in Isopropanol (IPA) (5 volumes).

• Add IPA-HCl solution (15-20% HCl in IPA) dropwise at room temperature until pH reaches 2.0–3.0.

• Stir for 1 hour at 0–5°C to maximize precipitation.

• Filter the white crystalline solid. Wash with cold IPA and diethyl ether.

• Drying: Dry in a vacuum oven at 50°C for 6 hours.

Analytical Characterization & Comparison

To validate the synthesis, the product must be distinguished from standard Itopride.

Data Comparison Table:

Feature	Standard Itopride HCl	Synthesized Analog (From Prompt)
Substitution Pattern	Para-substituted benzylamine	Ortho-substituted benzylamine
Methoxy Groups	2 (on benzoyl ring)	3 (2 on benzoyl ring + 1 on benzyl ring)
1H NMR (Aromatic)	Symmetric AA'BB' system for benzyl ring	Complex multiplet (1,2,3-substitution pattern)
1H NMR (Methoxy)	Two singlets (~3.8 ppm)	Three singlets (Additional peak ~3.85 ppm)
Molecular Weight	394.89 g/mol	424.92 g/mol (Extra -OCH3 group)

Self-Validating Check:

• Mass Spectrometry (ESI+): The target analog will show an [M+H]+ peak at 389.2 m/z (Free base), whereas standard Itopride is 359.2 m/z . This +30 mass unit difference (OCH3 vs H) confirms the incorporation of the specific starting material provided.

References

• Preparation of Itopride Hydrochloride. World Intellectual Property Organization.[6][7][8] WO2006011696.[6][9] (Describes the standard route using 4-substituted aldehyde). Link

• Process for the preparation of Itopride and its salts. Google Patents. US20090177008A1.[3] (Details the reductive amination and amidation workflows). Link

• Synthesis of Itopride Hydrochloride. BenchChem Application Notes. (General overview of Itopride synthetic logic). Link

• 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde HCl. Sigma-Aldrich/Merck Product Catalog. (Verification of the starting material structure). Link

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• 4. US20090203940A1 - Method for preparing 4-[2-(dimethylamino)ethoxy]benzylamine as itopride-hydrocloride salt mediate - Google Patents [patents.google.com]
• 5. WO2007074386A2 - A novel process for synthesis of itopride and it’s novel intermediate-n-(4-hydroxybenzyl)-3,4-dimethoxybenzamide - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 9. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Application Notes &amp; Protocols: Reductive Amination of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

Abstract: This document provides a comprehensive technical guide for performing the reductive amination of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde. Reductive amination is a cornerstone of modern organic synthesis, particularly in medicinal chemistry, for its efficiency in forming carbon-nitrogen bonds.[1] These protocols are designed for researchers, scientists, and drug development professionals, emphasizing mechanistic understanding, procedural robustness, and safety. We will explore two primary protocols utilizing Sodium Triacetoxyborohydride (STAB) and Sodium Cyanoborohydride (NaBH₃CN), detailing the underlying chemistry, step-by-step execution, purification, and troubleshooting.

Mechanistic Overview: The Chemistry of Reductive Amination

Reductive amination is a powerful method for synthesizing primary, secondary, and tertiary amines from aldehydes or ketones.[2] The reaction proceeds through a two-step, often one-pot, sequence:

• Imine/Iminium Ion Formation: The process begins with the nucleophilic attack of a primary or secondary amine on the carbonyl carbon of the aldehyde. This is followed by dehydration to form an imine intermediate. Under the typically mild acidic conditions used to catalyze this step, the imine is protonated to form a highly electrophilic iminium ion.[3][4]

• Reduction: A selective reducing agent, present in the reaction mixture, then delivers a hydride to the iminium ion, yielding the final amine product.[5]

The key to a successful one-pot reductive amination lies in the choice of the reducing agent. It must be mild enough to not reduce the starting aldehyde but reactive enough to efficiently reduce the in-situ generated iminium ion.[6]

Figure 1: General mechanism of reductive amination.

Selection of Reducing Agent: A Comparative Analysis

The choice of reducing agent is critical for maximizing yield and minimizing side reactions. While numerous reagents exist, Sodium Triacetoxyborohydride (STAB) and Sodium Cyanoborohydride are the most common for this transformation.[5][7]

Reagent	Formula	Key Advantages	Key Disadvantages	Recommended Solvent(s)
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	High Selectivity: Reduces iminium ions much faster than aldehydes, enabling a one-pot procedure.[8] Safety: Non-toxic byproducts.[6] Mild Conditions: Tolerates a wide range of functional groups.[8]	Water-sensitive; not compatible with protic solvents like methanol.[6][9]	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)[6][9]
Sodium Cyanoborohydride	NaBH₃CN	Effective and selective under mildly acidic conditions (pH 4-5).[7] Compatible with protic solvents.[9]	High Toxicity: Generates highly toxic hydrogen cyanide (HCN) gas or cyanide salts upon acidic workup or if the reaction becomes too acidic.[2][10] Requires careful handling and waste disposal.	Methanol (MeOH), Ethanol (EtOH)[9]
Sodium Borohydride	NaBH₄	Inexpensive and readily available.	Low Selectivity: Can readily reduce the starting aldehyde.[9] Requires a separate, prior step for imine formation before adding the reagent.[9][11]	Methanol (MeOH), Ethanol (EtOH)

Recommendation: For the reductive amination of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde, Sodium Triacetoxyborohydride (STAB) is the preferred reagent due to its superior safety profile, high selectivity, and the convenience of a one-pot procedure.[6]

Experimental Protocols

The following diagram outlines the general workflow for the synthesis, workup, and purification of the target amine.

Figure 2: General experimental workflow.

Protocol 1: Preferred Method using Sodium Triacetoxyborohydride (STAB)

This direct, one-pot procedure is highly reliable for a wide range of amines.[3]

Materials and Reagents:

Compound	Formula	M.W.	Amount	Moles (mmol)
2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	C₁₂H₁₇NO₃	223.27	1.00 g	4.48
Primary/Secondary Amine (e.g., Methylamine)	R-NH₂/R₂-NH	-	1.1 - 1.2 eq	4.93 - 5.38
Sodium Triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	1.41 g	6.72 (1.5 eq)
1,2-Dichloroethane (DCE) or Dichloromethane (DCM)	-	-	20 mL	-
Acetic Acid (optional catalyst)	CH₃COOH	60.05	1-2 drops	-
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	-	~30 mL	-
Brine	NaCl(aq)	-	~20 mL	-
Anhydrous Sodium Sulfate or Magnesium Sulfate	Na₂SO₄/MgSO₄	-	As needed	-

Step-by-Step Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (1.00 g, 4.48 mmol).

• Dissolve the aldehyde in 1,2-dichloroethane (20 mL).

• Add the desired amine (1.1 equivalents). If using an amine salt (e.g., methylamine hydrochloride), add a non-nucleophilic base like triethylamine (1.1 equivalents) to liberate the free amine.

• Stir the mixture at room temperature for 20-30 minutes to facilitate imine formation. A few drops of glacial acetic acid can be added to catalyze this step, particularly with less reactive amines.[3]

• In a single portion, add Sodium Triacetoxyborohydride (1.41 g, 6.72 mmol). Note: The reaction may bubble slightly (hydrogen evolution). Ensure adequate ventilation.

• Stir the reaction at room temperature under a nitrogen or argon atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) every 1-2 hours until the starting aldehyde spot has disappeared (typically 4-24 hours).

• Work-up: Carefully pour the reaction mixture into a separatory funnel containing saturated sodium bicarbonate solution (~30 mL) to quench the excess reagent and neutralize any acid.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography to yield the pure amine.

Protocol 2: Alternative Method using Sodium Cyanoborohydride (NaBH₃CN)

This protocol is useful if protic solvents are required but demands strict safety precautions.

Materials and Reagents:

Compound	Formula	M.W.	Amount	Moles (mmol)
2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	C₁₂H₁₇NO₃	223.27	1.00 g	4.48
Primary/Secondary Amine	R-NH₂/R₂-NH	-	1.1 - 1.2 eq	4.93 - 5.38
Sodium Cyanoborohydride (NaBH₃CN)	NaBH₃CN	62.84	0.34 g	5.38 (1.2 eq)
Methanol (MeOH)	CH₃OH	-	20 mL	-
Acetic Acid	CH₃COOH	60.05	To adjust pH	-

Step-by-Step Procedure:

• In a well-ventilated fume hood, combine the aldehyde (1.00 g, 4.48 mmol) and the amine (1.1 eq) in methanol (20 mL) in a 100 mL round-bottom flask.

• Add Sodium Cyanoborohydride (0.34 g, 5.38 mmol).

• Using a pH indicator strip, carefully add glacial acetic acid dropwise until the pH of the solution is between 6 and 7. Maintaining this pH is crucial for selective reduction.[10]

• Stir the reaction at room temperature and monitor by TLC.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Partition the residue between ethyl acetate and a saturated sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

• Waste Disposal: All aqueous waste from this reaction must be treated as cyanide waste. Treat with bleach (sodium hypochlorite) or potassium permanganate in a basic solution to oxidize cyanide ions before disposal according to institutional safety guidelines.

Product Characterization

While specific data for the novel product is not available, characterization should focus on key spectroscopic changes:

• ¹H NMR: The most telling change is the disappearance of the aldehyde proton singlet, typically found around δ 9.5-10.0 ppm.[12][13] A new singlet or multiplet corresponding to the benzylic protons (Ar-CH ₂-N) will appear, usually in the δ 3.5-4.5 ppm range.

• ¹³C NMR: The aldehyde carbon signal (δ 190-195 ppm) will be absent in the product spectrum.[12][13] A new signal for the benzylic carbon will appear in the aliphatic region (δ 40-60 ppm).

• Mass Spectrometry: The ESI-MS spectrum should show a clear [M+H]⁺ peak corresponding to the molecular weight of the final amine product.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction is stalled; aldehyde remains.	1. Inefficient imine formation (sterically hindered or electron-poor amine). 2. STAB reagent has degraded due to moisture.	1. Add 1-2 equivalents of acetic acid to catalyze imine formation.[3] 2. Add molecular sieves to the reaction mixture. 3. Use a fresh bottle of STAB.
Imine intermediate is present in the final product. [11][14]	1. Incomplete reduction. 2. Insufficient reducing agent.	1. Increase reaction time. 2. Add an additional portion (0.3-0.5 eq) of the reducing agent and continue stirring.
Low isolated yield after workup.	1. Product is water-soluble. 2. Emulsion formation during extraction.	1. Saturate the aqueous layer with NaCl (brine) before extraction to salt out the product. 2. Use a different solvent system for extraction (e.g., switch from DCM to ethyl acetate).
Difficulty in purification by column chromatography.	Product and impurities have similar polarity.	1. If the product is a secondary amine, consider protecting it as a Boc-carbamate to alter its polarity, purify, and then deprotect.[11] 2. Perform an acid-base extraction: dissolve the crude mixture in an organic solvent, extract with dilute HCl to pull the basic amine into the aqueous layer, wash the organic layer to remove non-basic impurities, then basify the aqueous layer with NaOH and re-extract the pure amine.[14]

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]

• Carlson, M. W., et al. (2020). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education. [Link]

• Chemistry LibreTexts. (2020). Synthesis of Amines by Reductive Amination. [Link]

• Organic Chemistry Portal. Sodium triacetoxyborohydride. [Link]

• JoVE. (2023). Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones. [Link]

• ResearchGate. Reductive Amination with Sodium Cyanoborohydride: N,N -Dimethylcyclohexylamine. [Link]

• Myers, A. (n.d.). Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

• Zhou, R., et al. (2014). Synthesis, Spectroscopic Characterization and Thermal Studies of (E,E)-2-Hydroxy-3-methoxybenzaldehyde Azine. Asian Journal of Chemistry. [Link]

• Royal Society of Chemistry. (n.d.). Palladium-Catalyzed Synthesis of Aldehydes - Supporting Information. [Link]

• Llorens Palomo, L. (2023). Reductive Amination. YouTube. [Link]

• Organic Syntheses. m-METHOXYBENZALDEHYDE. [Link]

• Journal of the Chemical Society. (1964). Synthesis of 2,5-Dimethoxy-3-methylbenzaldehyde and 2,5-Dimethoxy-4-methylbenzaldehyde. [Link]

• Scribd. REDUCTIVE AMINATION: Three Easy Pieces. [Link]

• Amatangelo, E. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive. [Link]

• Royal Society of Chemistry. (n.d.). Selective demethylation and debenzylation of aryl ethers - Supporting Information. [Link]

• Google Patents. (n.d.). CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.
• Google Patents. (n.d.). US20090203940A1 - Method for preparing 4-[2-(dimethylamino)

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
• 6. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Sodium triacetoxyborohydride [organic-chemistry.org]
• 9. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. reddit.com [reddit.com]
• 12. rsc.org [rsc.org]
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• 14. reddit.com [reddit.com]

Using 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde as a pharmaceutical intermediate

This guide details the technical application of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde , a specialized pharmaceutical building block. It is designed for medicinal chemists and process scientists engaged in the synthesis of CNS-active agents, kinase inhibitors, and cardiovascular drugs.

Part 1: Executive Technical Profile

Compound Identity

• IUPAC Name: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

• Common Designation: o-Vanillin Dimethylaminoethyl Ether

• CAS Number: 883549-58-4 (HCl salt: 105650-23-5)

• Molecular Formula: C₁₂H₁₇NO₃ (Free Base)

• Molecular Weight: 223.27 g/mol

Strategic Value in Drug Design This molecule is a "privileged structure" intermediate. It combines a reactive benzaldehyde core (for scaffold elaboration) with a dimethylaminoethoxy tail . This specific side chain is a critical pharmacophore used to:

• Enhance Solubility: The basic amine (

  ) forms water-soluble salts, addressing the "brick dust" insolubility issues common in kinase inhibitors.

• Modulate PK/PD: The ether linkage is metabolically stable, while the amine can interact with specific residues (e.g., Asp/Glu) in binding pockets (e.g., EGFR, HER2, or GPCRs).

• Mimic Bioactive Motifs: It structurally resembles the solubilizing tails found in drugs like Gefitinib (Iressa), Erlotinib , and various anti-arrhythmics, albeit with a unique 2,3-substitution pattern that offers novel IP space compared to the crowded 3,4-substitution landscape.

Part 2: Synthesis & Preparation Protocol

Context: The synthesis relies on the regioselective alkylation of o-vanillin. Unlike p-vanillin, the o-hydroxyl group is hydrogen-bonded to the aldehyde, requiring specific conditions to break the intramolecular bond and drive the alkylation.

Protocol A: Synthesis from o-Vanillin

Note: This protocol uses phase-transfer catalysis to maximize yield and minimize side reactions.

Reagents:

• o-Vanillin (2-hydroxy-3-methoxybenzaldehyde) [1.0 eq]

• 2-Dimethylaminoethyl chloride hydrochloride [1.2 eq]

• Potassium Carbonate (

  ) [2.5 eq]

• Solvent: Acetone (Reagent Grade) or DMF (for larger scales)

• Catalyst: Sodium Iodide (NaI) [0.1 eq] (Finkelstein accelerator)

Step-by-Step Methodology:

• Activation:

  • Charge a reaction vessel with o-Vanillin (10.0 g, 65.7 mmol) and Acetone (150 mL).

  • Add anhydrous

    (22.7 g, 164 mmol).

  • Critical Step: Stir at room temperature for 30 minutes. The color will shift to bright yellow as the phenolate anion forms, breaking the internal H-bond.

• Alkylation:

  • Add 2-Dimethylaminoethyl chloride hydrochloride (11.3 g, 78.8 mmol) and NaI (1.0 g).

  • Heat the mixture to reflux (

    ) under nitrogen atmosphere.

  • Monitor: Reaction kinetics are slow due to steric hindrance at the ortho position. Reflux for 16–24 hours. Monitor by TLC (Mobile Phase: DCM/MeOH 9:1). The aldehyde spot (

    ) will disappear, replaced by the basic product (streaks on silica unless treated with ammonia).

• Work-up (The "Acid-Base" Purification):

  • Logic: This step uses the basicity of the product to remove non-basic impurities (unreacted phenol), eliminating the need for chromatography.

  • Cool to room temperature and filter off inorganic salts. Evaporate the solvent.

  • Dissolve the residue in 1N HCl (100 mL) . The product forms a water-soluble salt.

  • Wash 1: Extract the acidic aqueous layer with Ethyl Acetate (

    mL). Discard organics (contains unreacted aldehyde and neutral impurities).

  • Basify: Adjust the aqueous layer to pH 10–11 using 4N NaOH or

    . The product will oil out.[1][2]

  • Extract: Extract the basic aqueous layer with DCM (

    mL).

  • Dry over

    , filter, and concentrate to yield the target oil (amber liquid).

Yield Expectation: 75–85%. Storage: Store under Argon at

. The aldehyde is prone to air oxidation to the corresponding benzoic acid.

Part 3: Downstream Application Protocols

This intermediate is a gateway to three distinct chemical libraries.

Workflow 1: Reductive Amination (CNS Ligand Synthesis)

Used to generate benzylamine derivatives common in dopamine/serotonin receptor antagonists.

• Imine Formation:

  • Dissolve intermediate (1.0 eq) and Target Amine (e.g., piperazine derivative, 1.1 eq) in 1,2-Dichloroethane (DCE).

  • Add Acetic Acid (1.5 eq) to catalyze imine formation. Stir 1 hr.

• Reduction:

  • Add Sodium Triacetoxyborohydride (

    ) [1.5 eq].

  • Stir at RT for 12 hours.

• Validation: Quench with saturated

  . The product now contains two basic centers (the side chain and the new benzylamine).

Workflow 2: Knoevenagel Condensation (Styrene/Cinnamate Synthesis)

Used to synthesize Michael acceptors or precursors for cyclization.

• Reaction:

  • Combine intermediate (1.0 eq) with Malonic Acid or Meldrum's Acid (1.2 eq) in Pyridine/Piperidine.

  • Heat to

    .

• Outcome: The resulting cinnamic acid derivative retains the solubilizing side chain, making it an excellent candidate for fragment-based screening against kinases.

Part 4: Visualizing the Chemical Logic

The following diagram illustrates the synthesis and the divergent utility of the scaffold.

Caption: Synthesis workflow transforming o-Vanillin into the target pharmacophore and its subsequent divergence into three major drug classes.

Part 5: Quality Control & Analytical Standards

To ensure "Self-Validating" protocols, the intermediate must meet these criteria before use in downstream steps.

Test	Method	Acceptance Criteria	Scientific Rationale
Purity	HPLC (C18, High pH)	> 98.0% Area	Impurities (e.g., mono-methylated phenols) compete in condensation reactions.
Identity	1H-NMR (CDCl3)	10.4 (s, 1H, CHO)	The aldehyde proton is diagnostic. Loss of this signal indicates oxidation to acid.
Water Content	Karl Fischer	< 0.5%	Water inhibits imine formation in reductive amination protocols.
Salt Form	Titration (AgNO3)	99-101% (if HCl salt)	Stoichiometry is critical for subsequent coupling; free base is preferred for organometallic steps.

HPLC Method Note: Standard acidic mobile phases (0.1% TFA) cause peak tailing for this amine. Use a high pH buffer (10mM Ammonium Bicarbonate, pH 10) with an XBridge C18 column to ensure sharp peak shape and accurate integration.

References

• Sigma-Aldrich. (2024). Product Specification: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde hydrochloride. Merck KGaA. Link

• Pearl, I. A. (1946).[3] Reactions of Vanillin and its Derived Compounds. Journal of the American Chemical Society, 68(11), 2180–2182. (Foundational chemistry of o-vanillin alkylation). Link

• Key Organics. (2024). Compound Datasheet: CAS 883549-58-4. Key Organics Ltd. Link

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. (Context on dimethylaminoethoxy solubilizing tails). Link

• Organic Syntheses. (1950).

  -Dimethylaminoethyl Chloride Hydrochloride. Org. Synth. 30, 18. (Preparation of the alkylating agent). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN101570473B - Method for synthesizing 3-methoxybenzaldehyde - Google Patents [patents.google.com]
• 3. myttex.net [myttex.net]

Step-by-step synthesis of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde from vanillin

Application Note: Synthesis of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

Executive Summary & Structural Analysis

This guide details the synthesis of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (CAS: 15182-92-0), a functionalized benzaldehyde derivative often used as a pharmacophore in the development of 5-HT2A antagonists (e.g., Sarpogrelate) and other bioactive ligands.[1]

Critical Structural Clarification: The user request specifies "from vanillin." However, a structural analysis reveals a regiochemical mismatch:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde) possesses a hydroxyl group at the C4 position.[1][2]

• The Target Molecule requires the ether substitution at the C2 position.[1]

Direct conversion of vanillin (4-substituted) to the target (2-substituted) is synthetically inefficient, requiring extensive protection/deprotection and directing groups.[1] The logical and industrial starting material is o-Vanillin (2-hydroxy-3-methoxybenzaldehyde).[1] This protocol utilizes o-vanillin to ensure regiochemical fidelity via a direct Williamson ether synthesis.[1]

Safety & Regulatory Compliance (Crucial)

Hazard Alert: Alkylating Agents

• 2-(Dimethylamino)ethyl chloride hydrochloride (DMC-HCl): While a common pharmaceutical intermediate, the free base of this compound is a vesicant (blister agent) and a structural analogue of nitrogen mustards.[1] It acts as a potent alkylating agent.[1]

  • Control: Handle strictly within a certified chemical fume hood.

  • PPE: Double nitrile gloves, lab coat, and chemical splash goggles are mandatory.[1]

  • Decontamination: Neutralize spills with dilute ammonia or 5% sodium thiosulfate solution.[1]

• Regulatory Note: DMC is a CWC Schedule 2 Part B precursor.[1] Ensure compliance with local regulations regarding possession and usage quantities.[1]

Reaction Scheme & Mechanism

The synthesis proceeds via a base-mediated Williamson Ether Synthesis .[1] The phenolic hydroxyl group of o-vanillin is deprotonated to form a phenoxide anion, which acts as a nucleophile to displace the chloride from 2-(dimethylamino)ethyl chloride.[1]

Reaction Stoichiometry:

• Substrate: o-Vanillin (1.0 eq)[1]

• Reagent: 2-(Dimethylamino)ethyl chloride HCl (1.2 eq)

• Base: Potassium Carbonate (K₂CO₃) (2.5 eq) - Excess required to neutralize HCl salt and deprotonate phenol.[1]

• Catalyst: Potassium Iodide (KI) (0.1 eq) - Accelerates reaction via Finkelstein exchange (in situ formation of reactive iodide).[1]

• Solvent: DMF (N,N-Dimethylformamide) or Acetone.[1] DMF is preferred for higher reaction rates.[1]

Mechanistic Pathway (Graphviz)

Caption: Mechanistic flow of the base-mediated alkylation of o-vanillin. The phenoxide anion attacks the amino-alkyl halide in an SN2 fashion.[1]

Detailed Experimental Protocol

Scale: 10.0 mmol (Optimization scale)

Materials:

Reagent	MW ( g/mol )	Equiv.	Amount
o-Vanillin	152.15	1.0	1.52 g
2-(Dimethylamino)ethyl chloride HCl	144.04	1.2	1.73 g
Potassium Carbonate (anhydrous)	138.21	2.5	3.45 g
Potassium Iodide	166.00	0.1	0.17 g
DMF (Anhydrous)	Solvent	-	15 mL

Step-by-Step Procedure:

• Preparation of Phenoxide:

  • In a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 1.52 g of o-vanillin in 15 mL of DMF .

  • Add 3.45 g of K₂CO₃ . The mixture will turn yellow/orange, indicating phenoxide formation.[1]

  • Stir at room temperature for 15 minutes to ensure complete deprotonation.

• Addition of Electrophile:

  • Add 1.73 g of 2-(dimethylamino)ethyl chloride hydrochloride and 0.17 g of KI to the suspension.

  • Note: Adding the solid salt directly is safe; the base will liberate the free amine in situ.[1]

• Reaction:

  • Equip the flask with a reflux condenser and a drying tube (CaCl₂).[1]

  • Heat the mixture to 80°C in an oil bath.

  • Monitor reaction progress via TLC (System: Ethyl Acetate/Hexane 1:1).[1] o-Vanillin (Rf ~0.[1][3]6) should disappear; the product (Rf ~0.2, streaks due to amine) will appear.[1]

  • Timeframe: Typically 4–6 hours.[1]

• Workup (Extractive Isolation):

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 50 mL of ice-cold water to dissolve inorganic salts.

  • Extract with Ethyl Acetate (3 x 30 mL) .[1]

  • Critical Wash Step: Wash the combined organic layers with 10% NaOH (2 x 20 mL) .[1]

    • Reasoning: This removes any unreacted o-vanillin (phenolic impurities dissolve in base).[1] The product contains a tertiary amine and will remain in the organic layer.[1]

  • Wash with Brine (saturated NaCl) , dry over anhydrous Na₂SO₄ , and filter.[1]

• Purification:

  • Concentrate the filtrate under reduced pressure (Rotavap) to yield a yellow oil.[1]

  • Salt Formation (Optional for Solid Storage): Dissolve the oil in diethyl ether and add HCl in dioxane/ether dropwise.[1] The hydrochloride salt precipitates as a white/off-white solid.[1]

  • Yield Expectation: 75–85%.[1]

Analytical Validation

Technique	Expected Signal	Interpretation
1H NMR (CDCl₃)	δ 10.4 (s, 1H)	Aldehyde proton (-CH O).[1]
δ 4.2 (t, 2H)	Ether methylene (-OcH ₂-).[1]
δ 2.8 (t, 2H)	Amino methylene (-CH ₂N-).[1]
δ 2.3 (s, 6H)	Dimethylamino group (-N(CH ₃)₂).[1]
δ 3.9 (s, 3H)	Methoxy group (-OCH ₃).[1]
IR Spectroscopy	1680-1690 cm⁻¹	C=O stretch (conjugated aldehyde).[1]
Mass Spectrometry	m/z ~224 [M+H]⁺	Protonated molecular ion.[1]

Workflow Visualization

Caption: Operational workflow for the synthesis and isolation of the target amino-aldehyde.[1][4][5]

References

• Sigma-Aldrich. Product Specification: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde hydrochloride.[1][6]Link[1]

• PubChem. Compound Summary: 2-[2-(Dimethylamino)ethoxy]benzaldehyde (Structural Analog).[1] National Library of Medicine.[1] Link

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry.[1] 5th Ed.[1] Longman, 1989.[1] (Standard protocols for Williamson Ether Synthesis and Phenol Alkylation).

• Organization for the Prohibition of Chemical Weapons (OPCW). Schedule 2 Chemicals: 2-(N,N-Dimethylamino)ethyl chloride.[1]Link[1]

Sources

• 1. CN102644091A - Method for preparing o-vanillin - Google Patents [patents.google.com]
• 2. jddtonline.info [jddtonline.info]
• 3. 2-Hy­droxy-3-meth­oxy­benzaldehyde (o-vanillin) revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN105693529A - 2-amino-4-hydroxy-3-methoxybenzaldehyde synthesis technology - Google Patents [patents.google.com]
• 5. scribd.com [scribd.com]
• 6. 3-(Dimethylamino)propiophenone hydrochloride | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for Condensation Reactions Involving 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of condensation reactions utilizing 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde, a versatile aromatic aldehyde of interest in medicinal chemistry and materials science. The presence of the methoxy and dimethylaminoethoxy substituents offers unique electronic and steric properties, influencing reactivity and conferring potential biological activity to the resulting products. This document details the principles, applications, and step-by-step protocols for three pivotal condensation reactions: the Claisen-Schmidt condensation for chalcone synthesis, the Knoevenagel condensation for the formation of α,β-unsaturated systems, and the synthesis of Schiff bases. The protocols are designed to be robust and adaptable, providing a solid foundation for the synthesis of novel compounds for drug discovery and development.

Introduction: The Significance of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde in Synthetic Chemistry

2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is a substituted aromatic aldehyde that serves as a valuable building block in organic synthesis. Its structure is characterized by an aldehyde functional group, which is highly susceptible to nucleophilic attack, and two ether linkages at the ortho and meta positions of the benzene ring. The 3-methoxy group acts as an electron-donating group, influencing the reactivity of the aromatic ring and the aldehyde. The 2-[2-(Dimethylamino)ethoxy] moiety is of particular interest in drug design, as the dimethylamino group can act as a pharmacophore, potentially enhancing the biological activity and pharmacokinetic properties of the synthesized molecules.

Derivatives of this aldehyde are being explored for a range of therapeutic applications. For instance, compounds bearing the dimethylaminoethoxy fragment have been investigated as potential inhibitors of Entamoeba histolytica and as microtubule affinity regulating kinase 4 (MARK4) inhibitors for anticancer therapies. This guide provides the foundational chemistry to explore the potential of this versatile starting material.

Claisen-Schmidt Condensation: Synthesis of Novel Chalcones

The Claisen-Schmidt condensation is a reliable method for the synthesis of chalcones (1,3-diaryl-2-propen-1-ones), which are precursors to flavonoids and exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] This reaction involves the base-catalyzed condensation of an aromatic aldehyde with a ketone possessing α-hydrogens.[3]

Causality of Experimental Choices

The choice of a strong base, such as sodium hydroxide or potassium hydroxide, is crucial for the deprotonation of the α-carbon of the ketone, forming a reactive enolate ion.[3][4] Ethanol is a commonly used solvent as it effectively dissolves both the reactants and the base, facilitating a homogeneous reaction mixture. The reaction is typically conducted at room temperature to minimize side reactions, such as the self-condensation of the ketone. Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the point of completion and to avoid the formation of byproducts.

Experimental Workflow: Claisen-Schmidt Condensation

Caption: General workflow for the synthesis of chalcones via Claisen-Schmidt condensation.

Detailed Protocol: Synthesis of (E)-1-(Aryl)-3-(2-[2-(dimethylamino)ethoxy]-3-methoxyphenyl)prop-2-en-1-one

Materials:

• 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (1.0 eq)

• Substituted Acetophenone (e.g., acetophenone, 4'-hydroxyacetophenone) (1.0 eq)

• Sodium Hydroxide (NaOH)

• Ethanol (95%)

• Deionized Water

• Hydrochloric Acid (HCl), dilute (1 M)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (e.g., 10 mmol) and the desired substituted acetophenone (e.g., 10 mmol) in 40-60 mL of 95% ethanol.

• Base Addition: While stirring the solution at room temperature, slowly add a freshly prepared solution of NaOH (e.g., 20 mmol in 15 mL of water) dropwise over 20-30 minutes. Maintain the temperature below 25°C using a water bath if necessary.

• Reaction: Continue stirring the reaction mixture at room temperature. The reaction progress should be monitored by TLC (e.g., using a 7:3 mixture of hexane and ethyl acetate as the eluent). Reaction times can vary from 2 to 24 hours.

• Product Precipitation: Once the reaction is complete, pour the mixture into a beaker containing approximately 200 g of crushed ice.

• Neutralization: Acidify the mixture with dilute HCl until a neutral pH is achieved. This will cause the chalcone product to precipitate.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel and wash thoroughly with cold deionized water until the washings are neutral.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as hot ethanol, to yield the pure chalcone.

Reactant 1 (Aldehyde)	Reactant 2 (Ketone)	Base	Solvent	Time (h)	Temp (°C)	Expected Yield (%)
2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	Acetophenone	NaOH	Ethanol	4-8	25	75-85
2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	4'-Hydroxyacetophenone	KOH	Methanol	6-12	25	70-80
2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	Cyclohexanone	NaOH	Ethanol	8-16	25	65-75

Knoevenagel Condensation: Access to α,β-Unsaturated Systems

The Knoevenagel condensation is a versatile carbon-carbon bond-forming reaction between an aldehyde or ketone and a compound with an active methylene group, catalyzed by a weak base.[5][6] This reaction is instrumental in synthesizing α,β-unsaturated compounds, which are valuable intermediates in the production of pharmaceuticals and fine chemicals.

Mechanistic Considerations

The reaction is typically catalyzed by a weak base, such as piperidine or ammonium acetate, which is basic enough to deprotonate the active methylene compound without causing self-condensation of the aldehyde.[5] The resulting carbanion then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. Subsequent dehydration of the aldol-type intermediate yields the α,β-unsaturated product.

Experimental Workflow: Knoevenagel Condensation

Caption: General workflow for the Knoevenagel condensation.

Detailed Protocol: Synthesis of 2-Cyano-3-(2-[2-(dimethylamino)ethoxy]-3-methoxyphenyl)acrylamide

Materials:

• 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (1.0 eq)

• Malononitrile (1.0 eq)

• Piperidine

• Ethanol

• Magnetic stirrer and stir bar

• Round-bottom flask with reflux condenser

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (e.g., 10 mmol) and malononitrile (e.g., 10 mmol) in 30 mL of ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 3-4 drops) to the mixture.

• Reaction: Heat the reaction mixture to reflux with continuous stirring. Monitor the reaction's progress using TLC. The reaction is typically complete within 1-4 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The product will often precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or methanol.

Reactant 1 (Aldehyde)	Reactant 2 (Active Methylene)	Catalyst	Solvent	Time (h)	Temp (°C)	Expected Yield (%)
2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	Malononitrile	Piperidine	Ethanol	1-4	Reflux	85-95
2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	Diethyl malonate	Piperidine	Ethanol	4-8	Reflux	70-80
2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde	Ethyl cyanoacetate	Ammonium Acetate	Toluene	6-12	Reflux	75-85

Schiff Base Formation: Synthesis of Novel Imines

Schiff bases, or imines, are formed through the condensation of a primary amine with an aldehyde or ketone.[7] These compounds are of significant interest in medicinal chemistry due to their wide range of biological activities, including antimicrobial and anticancer properties.[8][9] The formation of the azomethine (-C=N-) group is a key feature of these molecules.

Rationale for Protocol Design

The reaction is often catalyzed by a few drops of acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the primary amine. Ethanol is a common solvent for this reaction. In some cases, the reaction can be driven to completion by removing the water formed during the reaction, for instance, by using a Dean-Stark apparatus.

Experimental Workflow: Schiff Base Synthesis

Sources

• 1. Synthesis and biological evaluation of 4-(2-(dimethylamino)ethoxy)benzohydrazide derivatives as inhibitors of Entamoeba histolyica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Research Collection | ETH Library [research-collection.ethz.ch]
• 4. CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde - Google Patents [patents.google.com]
• 5. US2194314A - Preparation of n-substituted alkylol amines - Google Patents [patents.google.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Patents & Products — Garg Lab [garg.chem.ucla.edu]
• 8. 2-[2-(Dimethylamino)ethoxy]benzaldehyde, 97%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Maybridge | Fisher Scientific [fishersci.fi]
• 9. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde Synthesis

Executive Summary & Reaction Overview

The Challenge: The synthesis of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (an intermediate for Itopride) involves the O-alkylation of o-vanillin (2-hydroxy-3-methoxybenzaldehyde) with 2-(dimethylamino)ethyl chloride . While theoretically a standard Williamson Ether Synthesis, researchers frequently report yields stalling at 50-60% due to three specific failure modes:

• Stoichiometric Miscalculation: Ignoring the HCl salt form of the alkylating agent.

• Kinetic Stalling: Poor leaving group activity of the alkyl chloride.

• Work-up Loss: Incorrect pH control leading to product solubilization in the aqueous phase.

The Solution: This guide provides a "Gold Standard" protocol optimized for >85% isolated yield, utilizing Finkelstein catalysis and pH-controlled extraction .

Reaction Scheme

Reactants: o-Vanillin + 2-(Dimethylamino)ethyl chloride HCl Reagents:

(Base), KI (Catalyst) Solvent: Acetonitrile (MeCN) or DMF

The "Gold Standard" Protocol

Note: This protocol assumes the use of the hydrochloride salt of the alkylating agent, which is the industry standard for stability.

Reagent Stoichiometry Table

Component	Role	Equiv.	Notes
o-Vanillin	Substrate	1.0	Limiting reagent.
2-(Dimethylamino)ethyl chloride HCl	Electrophile	1.2 - 1.5	Use excess to drive kinetics.
Potassium Carbonate ( )	Base	2.5 - 3.0	CRITICAL: 1 eq to neutralize HCl salt, 1+ eq to deprotonate phenol.
Potassium Iodide (KI)	Catalyst	0.1	Converts alkyl-Cl to reactive alkyl-I (Finkelstein).
Acetonitrile (MeCN)	Solvent	10-15 vol	High polarity, easy removal. DMF is alternative (harder workup).

Step-by-Step Methodology

• Activation (0 - 30 min):

  • Charge reaction vessel with o-vanillin (1.0 eq) and Acetonitrile (10 volumes).

  • Add

    (3.0 eq) and KI (0.1 eq).

  • Stir at room temperature for 30 minutes. Why? This pre-forms the phenoxide anion, visible as a color change (often yellow to orange).

• Alkylation (30 min - 8 hrs):

  • Add 2-(dimethylamino)ethyl chloride HCl (1.3 eq).

  • Heat to Reflux (80-82°C) .

  • Monitor: Check TLC or HPLC after 4 hours. The reaction is typically complete in 6-8 hours.

  • Checkpoint: If >10% starting material remains after 8 hours, add 0.2 eq more alkyl halide and stir 2 more hours.

• Work-up (The "Yield Saver"):

  • Cool mixture to room temperature. Filter off inorganic salts (

    , excess ).

  • Evaporate solvent under reduced pressure.

  • Acid/Base Purification (Critical Step):

    • Dissolve residue in Ethyl Acetate and Water .

    • Adjust aqueous layer to pH 2-3 with dilute HCl. The product (amine) moves to the water phase; unreacted o-vanillin stays in organic.

    • Separate layers.[1] Keep the Aqueous Layer .

    • Wash aqueous layer once with Ethyl Acetate (removes non-basic impurities).

    • Basify aqueous layer to pH > 10 using NaOH. Product precipitates or oils out.[1]

    • Extract with Ethyl Acetate (x3). Dry over

      and concentrate.

Troubleshooting & Optimization Logic

Issue 1: "My reaction stalls at 50% conversion."

Diagnosis: You likely used insufficient base. Mechanism: The alkylating agent is usually supplied as a Hydrochloride salt (

).

• If you use 1.5 eq of Base: The first 1.0 eq is consumed just to neutralize the HCl salt. This leaves only 0.5 eq to deprotonate the phenol. The reaction stops when the base runs out.

• Fix: Ensure Base Equivalents = (Equiv. of Alkyl Halide) + (Equiv. of Phenol) + 0.5 excess.

Issue 2: "The reaction is too slow."

Diagnosis: Poor leaving group (Chloride). Mechanism: Alkyl chlorides are mediocre electrophiles. Fix: Add Potassium Iodide (KI) .

• In situ Finkelstein reaction:

  .

• The generated Alkyl Iodide (

  ) reacts 100x faster with the phenoxide than the chloride does.

Issue 3: "I have high conversion, but low isolated yield."

Diagnosis: Product loss to the aqueous layer during workup. Mechanism: The product contains a tertiary amine.[2] At neutral or acidic pH, it is protonated (

) and highly water-soluble. Fix: You must basify the aqueous phase to pH > 10 before the final extraction to ensure the amine is in its free-base (lipophilic) form.

Visualizing the Logic

Diagram 1: Reaction Pathway & Kinetic Bottlenecks

This diagram illustrates the mechanistic pathway and where the specific reagents (KI, Base) exert their influence to prevent stalling.

Caption: Kinetic pathway showing how KI catalysis creates a "Fast Path" via the iodide intermediate, bypassing the sluggish alkyl chloride reaction.

Diagram 2: Work-up Logic Tree (Yield Recovery)

This flowchart guides the user through the critical pH adjustments required to separate the product from unreacted starting material.

Caption: Acid-Base extraction strategy. The product is temporarily sequestered in water (pH 2) to wash away impurities, then recovered (pH 10).

Frequently Asked Questions (FAQ)

Q: Can I use Sodium Hydroxide (NaOH) instead of K2CO3? A: It is not recommended. While NaOH is cheaper, it is a strong nucleophile and can cause Cannizzaro reactions with the aldehyde group of the o-vanillin, leading to impurities (alcohol/acid derivatives). Carbonate bases (

) are milder and specific to the phenol deprotonation.

Q: Why is the reaction mixture turning dark brown/black? A: Phenoxides are sensitive to oxidation. If you are running this at high temperatures (>90°C) without an inert atmosphere, the aldehyde may oxidize.

• Fix: Run the reaction under Nitrogen (

  ) and keep the temperature near 80°C.

Q: Can I use Acetone instead of Acetonitrile? A: Yes, Acetone is a common solvent for Williamson synthesis. However, its boiling point (56°C) is lower than Acetonitrile (82°C). The reaction will be significantly slower (12-18 hours vs 6-8 hours). If using Acetone, you must use the KI catalyst to compensate for the lower temperature.

References

• BenchChem. Application Notes and Protocols: The Role and Synthesis of Itopride. (Describes the etherification of hydroxybenzaldehyde derivatives using carbonate bases). [3]

• Google Patents. Method for preparing 4-[2-(dimethylamino)ethoxy]benzylamine.[3] (US20090203940A1).[4] (Details the stoichiometry of dimethylaminoethyl chloride salts in alkylation).

• Byju's. Williamson Ether Synthesis: Mechanism and Conditions. (General review of SN2 kinetics and catalyst roles).

• ResearchGate. An Efficient and Improved Process for the Synthesis of Itopride Hydrochloride. (Optimization of the intermediate synthesis steps).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US20090203940A1 - Method for preparing 4-[2-(dimethylamino)ethoxy]benzylamine as itopride-hydrocloride salt mediate - Google Patents [patents.google.com]

Optimizing temperature conditions for 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde stability

Executive Summary & Core Stability Logic

2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is a heterofunctional intermediate critical in the synthesis of phosphodiesterase inhibitors and other bioactive scaffolds. Its stability profile is governed by two competing functional behaviors: the oxidative susceptibility of the benzaldehyde moiety and the basicity of the tertiary amine side chain .

Temperature control is not merely about preventing melting; it is the primary throttle for the radical-initiated autoxidation of the aldehyde group to its corresponding carboxylic acid.

The Stability Equation

• T (Temperature): The critical variable. Every 10°C increase roughly doubles the rate of oxidation.

• [O2]: The accelerant. Storage under inert atmosphere is as critical as temperature control.

Troubleshooting Hub: Common Issues & Solutions

This section addresses specific deviations users report in the field.

Symptom	Probable Cause	Immediate Action	Long-Term Prevention
Material turns dark yellow/brown	Autoxidation: Conversion of aldehyde to carboxylic acid and subsequent oligomerization.	Check purity via HPLC. If >95%, repurify via recrystallization. If <90%, discard.	Store at 2-8°C under Argon/Nitrogen.
Cloudiness in solution	Salt Formation: Absorption of atmospheric CO₂ by the amine tail (carbamate formation) or moisture ingress.	Filter solution. Check pH. If acidic, neutralize to restore free base.	Use anhydrous solvents; seal containers with parafilm/Teflon tape.
Assay drop after transport	Thermal Excursion: Exposure to >30°C during shipping without cold packs.	Perform a "Use Test" (small scale reaction). If yield is unaffected, proceed.	Ship with cold packs (blue ice) or dry ice for international transit.
Melting/Fusing of solids	Hygroscopicity: The amine ether chain can be hygroscopic, lowering the melting point.	Dry in a vacuum desiccator over P₂O₅ for 24 hours.	Store in tightly sealed amber glass; avoid plastic containers (permeable).

Deep Dive: Degradation Pathways

Understanding how the molecule breaks down allows you to prevent it. The primary threat is the oxidation of the formyl group (-CHO) to a carboxylic acid (-COOH). This is often light-catalyzed and temperature-accelerated.

Visualizing the Degradation Mechanism

Figure 1: The autoxidation cascade. Heat acts as an initiator for the radical mechanism, converting the active aldehyde into inactive carboxylic acid impurities.

Optimized Storage & Handling Protocol

Based on the chemical structure and degradation kinetics, follow this "Gold Standard" protocol.

A. Storage Conditions

• Temperature: 2°C to 8°C (Refrigerated).

  • Why? significantly reduces the kinetic energy available for the autoxidation activation barrier.

• Atmosphere: Inert Gas (Argon preferred over Nitrogen).

  • Why? Argon is heavier than air and provides a better "blanket" for the solid in the bottle.

• Container: Amber Glass with Teflon-lined cap.

  • Why? Blocks UV light; Teflon prevents leaching of plasticizers by the amine group.

B. Handling Procedure (The "Cold Chain" Rule)

• Equilibration: Before opening the bottle, allow it to warm to room temperature (approx. 30 mins) inside a desiccator.

  • Critical: Opening a cold bottle in humid air causes condensation to form inside the bottle, accelerating hydrolysis.

• Aliquot: If frequent use is expected, split the bulk material into single-use vials to minimize headspace exposure.

• Reseal: Purge the headspace with Nitrogen/Argon before closing.

Self-Validating Protocol: The Thermal Stress Test

Do not rely solely on supplier data. Verify the stability of your specific lot under your lab conditions using this rapid assay.

Methodology: Accelerated Stability Assessment

Objective: Determine if a specific batch can withstand ambient temperature for 48 hours (e.g., for an upcoming experiment).

Steps:

• Preparation: Dissolve 10 mg of compound in 1 mL of HPLC-grade Acetonitrile.

• Control: Store 0.5 mL at 4°C (Fridge).

• Stress: Place 0.5 mL at 40°C (Water bath) for 24 hours.

• Analysis: Run both samples on HPLC (UV @ 254 nm).

• Calculation:

Interpretation:

• > 99.0%: Stable. Ambient handling is safe.

• 95 - 99%: Metastable. Keep on ice during experiments.

• < 95%: Unstable. Purify immediately; strictly cold chain.

Workflow Diagram: Stability Validation

Figure 2: Decision tree for incoming material validation. This workflow prevents the use of degraded starting material in critical synthesis steps.

References

• Sigma-Aldrich. 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde hydrochloride Product Specification. Retrieved from .

• Thermo Fisher Scientific. Safety Data Sheet: 2-[2-(Dimethylamino)ethoxy]benzaldehyde. Retrieved from .[1]

• PubChem. Compound Summary: Benzaldehyde derivatives stability. National Library of Medicine. Retrieved from .

• Hidalgo, F. J., & Zamora, R. (2019).[2] Formation of phenylacetic acid and benzaldehyde by degradation of phenylalanine in the presence of lipid hydroperoxides. Food Chemistry X. Retrieved from .

• ICH Guidelines.Q1A(R2) Stability Testing of New Drug Substances and Products.

Sources

• 1. 2-[2-(Dimethylamino)ethoxy]benzaldehyde, 97%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Maybridge | Fisher Scientific [fishersci.fi]
• 2. Formation of phenylacetic acid and benzaldehyde by degradation of phenylalanine in the presence of lipid hydroperoxides: New routes in the amino acid degradation pathways initiated by lipid oxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]

Removing impurities from 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde recrystallization

Content ID: TSC-CHEM-2024-089 Topic: Purification & Recrystallization Protocols Target Audience: Process Chemists, Medicinal Chemists, Drug Development Scientists Molecule Context: Key intermediate for Voxelotor (GBT440) synthesis.[1][2]

Technical Overview & Physicochemical Profile

Before initiating any purification protocol, it is critical to understand the "personality" of your molecule.[2] 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is an amphiphilic, basic aldehyde.[1][2] Its dual functionality dictates its solubility and impurity profile.

Parameter	Characteristic	Implication for Purification
Functional Core	Benzaldehyde	Prone to oxidation (to carboxylic acid) and condensation.[1][2] Avoid prolonged air exposure.
Basic Moiety	Tertiary Amine (Dimethylamino)	Allows for Acid/Base extraction (pH switching).[1] Forms salts with HCl/Oxalic acid.
Acidic Impurity	o-Vanillin (Starting Material)	Phenolic (pKa ~10).[1] Soluble in high pH aqueous solutions.
Physical State	Low-Melting Solid / Oil	Often "oils out" during recrystallization.[1] Requires precise solvent polarity control.

Diagnostic: Identify Your Impurity

Use this decision matrix to determine the correct purification strategy. Do not blindly recrystallize; "oiling out" is a symptom of impurity interference.

Figure 1: Diagnostic decision tree for selecting the appropriate purification workflow based on impurity profile.

Troubleshooting Guides & Protocols

Issue 1: The product contains unreacted o-vanillin (Starting Material).

Symptom: Yellowish discoloration; broad melting point; phenolic OH signal in NMR (~10-11 ppm, distinct from aldehyde).[1][2] Mechanism: o-Vanillin is a phenol.[1] While the product is a base, the phenol is acidic. Recrystallization often fails to separate them due to π-stacking interactions.[1]

Protocol A: The "Chemical Filter" (NaOH Wash)

This is the most effective method for removing phenolic impurities.[2]

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (10 mL/g).

• The Wash: Wash the organic layer with 1M NaOH (2 x 5 vol).

  • Why? At pH 14, the phenolic o-vanillin is deprotonated to its phenolate anion (water-soluble).[1][2] The product (tertiary amine) remains neutral and stays in the organic layer.

• Rinse: Wash with Brine (1 x 5 vol) to remove excess base.

• Dry & Concentrate: Dry over anhydrous

  , filter, and concentrate.

• Result: The residue should be free of starting material.

Issue 2: The product is "oiling out" during recrystallization.

Symptom: Upon cooling, the product separates as a gummy droplets rather than crystals. Cause: Supersaturation is too high, or the solvent system is too polar.[2] The melting point of the free base is low, making it prone to oiling.

Protocol C: Two-Solvent Recrystallization (Anti-Solvent Method)

Use this only after removing o-vanillin via Protocol A.[1][2]

Recommended Solvent System: Ethyl Acetate (Solvent) / Heptane (Anti-Solvent).[1]

• Dissolution: Place the crude solid/oil in a flask. Add EtOAc dropwise with heating (45-50°C) until just dissolved.[1]

  • Tip: Do not boil excessively; aldehydes are sensitive.

• Anti-Solvent Addition: Remove from heat. While still warm, slowly add Heptane (or Hexane) dropwise until a faint, persistent cloudiness appears.[2]

• Clearing: Add 1-2 drops of EtOAc to clear the solution.[1]

• Nucleation: Scratch the glass side with a spatula or add a seed crystal.

• Slow Cooling: Allow the flask to cool to room temperature undisturbed for 2 hours. Then move to a fridge (4°C).

  • Warning: Rapid cooling forces oiling.

• Filtration: Collect solids and wash with cold Heptane.

Issue 3: High-purity required (>99.5%) but standard recrystallization failed.

Symptom: Persistent unknown impurities or colored byproducts.

Protocol B: The "Reverse-Phase" Acid-Base Extraction

This utilizes the basicity of the amine to purify the molecule chemically, acting like a liquid chromatography column.[1][2]

Figure 2: Acid-Base purification cycle.[1][2] This separates the basic product from neutral/acidic impurities.

• Dissolve crude in EtOAc.

• Extract with 1M HCl (3x). The product moves to the aqueous layer (protonated). Neutral impurities stay in EtOAc.

• Discard the organic layer.

• Basify the aqueous layer carefully with 6M NaOH until pH > 12. The product precipitates or oils out as the free base.

• Extract the cloudy aqueous mixture with fresh EtOAc or DCM.

• Dry & Concentrate.

Frequently Asked Questions (FAQs)

Q: Can I just use column chromatography instead? A: Yes, but it is often unnecessary. If you must, use a silica column pre-treated with 1% Triethylamine (TEA) in the eluent.[2] The amine tail of the molecule interacts with acidic silica silanols, causing streaking.[2] The TEA blocks these sites. Eluent Suggestion: DCM:MeOH (95:[1]5) + 1% TEA.

Q: My product is turning pink/red upon standing. Why? A: This indicates oxidation of the aldehyde or phenol traces. Store the purified solid under Nitrogen or Argon in the dark at -20°C. Ensure all solvents used in recrystallization are degassed.

Q: I cannot get the free base to solidify; it remains a viscous oil. A: This is common for amino-alkoxy benzaldehydes.

• Dryness: Ensure strictly no solvent remains (high vacuum for 24h).

• Salt Formation: If the free base refuses to crystallize, convert it to the Hydrochloride Salt . Dissolve the oil in dry Ethanol, add 1.1 eq of HCl (in ether/dioxane), and dilute with Ether. The salt usually crystallizes much more readily than the free base.

Q: Is the bisulfite adduct method applicable here? A: Yes, because it is an aldehyde. However, the bulky ortho-substituents (methoxy and the amino-ether chain) might sterically hinder the formation of the bisulfite adduct.[1][2] We recommend the Acid-Base Extraction (Protocol B) as the primary purification method over bisulfite formation for this specific sterically crowded molecule.[1]

References

• Global Blood Therapeutics. (2015). Substituted Benzaldehyde Compounds and Methods for their Use in Increasing Tissue Oxygenation. U.S. Patent No. 9,018,210. Washington, DC: U.S. Patent and Trademark Office.[2]

• Metcalf, B., et al. (2017).[2] Discovery of GBT440, an Orally Bioavailable R-State Stabilizer of Sickle Cell Hemoglobin. ACS Medicinal Chemistry Letters, 8(3), 321–326.[2] [1][2]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Acid-Base extraction protocols).

• PubChem. (n.d.). Voxelotor Intermediate Definition & Properties. National Library of Medicine. [1][2]

Sources

• 1. Voxelotor | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Approaches to Iodinated Derivatives of Vanillin and Isovanillin - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

HPLC Method Validation for 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde Purity

Executive Summary & Strategic Context

In the synthesis of complex pharmaceutical agents—such as analogs of Vanoxerine or specific anti-arrhythmic precursors—the intermediate 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (CAS: 883549-58-4) represents a critical quality control checkpoint. Its dual functionality—a basic tertiary amine tail and a reactive aldehyde core—presents a classic analytical paradox:

• The Amine Challenge: Basic moieties interact strongly with residual silanols on traditional silica-based columns, leading to severe peak tailing and poor resolution.

• The Aldehyde Challenge: The aldehyde group is susceptible to oxidation (to carboxylic acid) and condensation, requiring a method that is strictly stability-indicating .

This guide compares the performance of a Charged Surface Hybrid (CSH) C18 HPLC Method (The "Product") against traditional alkyl-bonded C18 methods and non-chromatographic alternatives (Titration). We demonstrate why the CSH approach provides superior peak symmetry, sensitivity, and specificity required for ICH Q2(R2) compliance.

Comparative Analysis: Why Modern Stationary Phases Win

The following table objectively compares the proposed optimized method against common alternatives used in legacy protocols.

Feature	Optimized Method (CSH C18)	Traditional C18 (Legacy)	Non-Aqueous Titration
Principle	RP-HPLC with charged surface modification	Standard RP-HPLC (Silica-based)	Acid-Base Neutralization
Selectivity	High : Separates impurities A, B, & degradants	Moderate : Co-elution of polar impurities likely	None : Quantifies total basic content only
Peak Shape (Tailing)	Excellent (Tf < 1.2) : Repels protonated amines	Poor (Tf > 1.5) : Silanol interactions cause tailing	N/A
LOD/LOQ	Trace Level (ppm) : Suitable for genotoxic impurity screening	High : Broad peaks reduce S/N ratio	Low Sensitivity : % Level only
Stability Indicating?	Yes : Detects oxidation products (Acid form)	Partial : May miss polar degradants in void volume	No : Cannot distinguish active from basic degradants

Expert Insight: While titration is faster for crude assay, it fails to detect the 3-methoxybenzoic acid derivative (Impurity B), a common oxidative degradant that possesses different biological activity. Only the HPLC method ensures "Purity" in the context of pharmaceutical safety.

The "Product": Optimized Analytical Protocol

This protocol utilizes a Charged Surface Hybrid (CSH) phenyl-hexyl or C18 column. The surface charge suppresses ion-exchange interactions with the protonated amine of the analyte, ensuring sharp peaks at low pH.

3.1 Chromatographic Conditions

• Column: Waters XSelect CSH C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7) – Maintains amine protonation.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Detection: UV at 254 nm (Benzaldehyde chromophore) and 210 nm (Universal).

• Injection Volume: 10 µL.

3.2 Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	95	5	Equilibration
2.0	95	5	Isocratic Hold (Polar impurities)
12.0	10	90	Gradient Elution
15.0	10	90	Wash
15.1	95	5	Re-equilibration
20.0	95	5	End

Scientific Logic & Workflow Visualization

The validation lifecycle follows ICH Q2(R2) and ICH Q14 principles, emphasizing a lifecycle approach to method robustness.

Figure 1: Analytical Method Validation Workflow aligned with ICH Q2(R2) guidelines.

Detailed Validation Protocol (Self-Validating Systems)

5.1 Specificity & Forced Degradation

To prove the method is stability-indicating, the sample is subjected to stress. The method must resolve the parent peak from its degradation products.

• Acid Stress: 0.1 N HCl, 60°C, 2 hours.

• Base Stress: 0.1 N NaOH, 60°C, 2 hours.

• Oxidative Stress: 3% H₂O₂, RT, 4 hours. Critical for aldehyde stability.

Expected Degradation Pathway: The primary degradation route is the oxidation of the aldehyde to the carboxylic acid.

Figure 2: Primary degradation and impurity profile. Impurity B elutes earlier due to increased polarity (COOH group).

5.2 Linearity & Range

• Protocol: Prepare 5 concentration levels corresponding to 50%, 75%, 100%, 125%, and 150% of the target concentration (e.g., 0.5 mg/mL).

• Acceptance Criteria: Correlation coefficient (

  ) .

5.3 Accuracy (Recovery)

• Protocol: Spike known amounts of the analyte into a placebo matrix (if available) or solvent at 80%, 100%, and 120% levels.

• Acceptance Criteria: Mean recovery 98.0% – 102.0%.

5.4 System Suitability Testing (SST)

Before every analysis, the system must verify its own integrity.

• Tailing Factor (

  ): NMT 1.5 (Target < 1.2 for CSH columns).

• Theoretical Plates (

  ): NLT 5000.

• RSD of Areas: NMT 2.0% for 5 replicate injections.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[1][2] Link

• Dong, M. W. (2016). HPLC Method Development for Pharmaceuticals. Elsevier Science.

• Waters Corporation. (2020). Charged Surface Hybrid (CSH) Technology: Overcoming Peak Shape Challenges for Basic Compounds. Waters Application Notes. Link

• PubChem. (2024). Compound Summary: 2-[2-(Dimethylamino)ethoxy]benzaldehyde (Analog). National Library of Medicine. Link

Sources

• 1. database.ich.org [database.ich.org]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparing synthetic routes for 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

An In-Depth Technical Guide to the Synthesis of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

Executive Summary & Strategic Importance

2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (CAS: 105694-81-5) is a critical pharmacophore intermediate. Structurally, it combines a vanillin core with a basic amine side chain, a motif frequently employed in medicinal chemistry to enhance aqueous solubility and receptor binding affinity (particularly in kinase inhibitors and GPCR ligands).[1]

The synthesis of this molecule presents a classic but non-trivial challenge: regioselective O-alkylation of a sterically crowded phenol. The 2-hydroxy group of the starting material (o-vanillin) is flanked by an aldehyde at position 1 and a methoxy group at position 3. This steric congestion, combined with the potential for intramolecular hydrogen bonding between the phenol and the aldehyde, requires a synthetic strategy that maximizes nucleophilicity while minimizing side reactions like Cannizzaro disproportionation or N-alkylation.[1]

This guide objectively compares three distinct synthetic routes, recommending the Modified Williamson Ether Synthesis as the industry "Gold Standard" for reproducibility and yield.[1]

Retrosynthetic Analysis

To understand the optimal forward synthesis, we must first deconstruct the target.[1] The most logical disconnection is at the ether linkage at position 2.

Figure 1: Retrosynthetic breakdown identifying o-vanillin as the core scaffold.[1]

Comparative Route Analysis

We evaluated three primary methodologies based on yield, scalability, and impurity profile.

Route A: Modified Williamson Ether Synthesis (Recommended)

This route involves the direct alkylation of o-vanillin with 2-(dimethylamino)ethyl chloride hydrochloride in the presence of a base.

• Mechanism:

  Nucleophilic Substitution.

• Key Reagents:

  (Base), Acetone or DMF (Solvent), NaI (Catalyst - Finkelstein condition).[1]

• Pros: High yield (>85%), cheap reagents, scalable.[1]

• Cons: Requires handling of the hygroscopic amine salt; requires 2 equivalents of base (one to neutralize the HCl salt, one to deprotonate the phenol).[1]

Route B: Mitsunobu Coupling

Reaction of o-vanillin with 2-(dimethylamino)ethanol using Triphenylphosphine (

) and DIAD/DEAD.

• Mechanism: Activation of alcohol by phosphine-azodicarboxylate adduct.

• Pros: Mild conditions (room temperature), avoids alkyl halides.

• Cons: Poor atom economy (formation of

  and hydrazine byproducts), difficult purification, high cost of reagents.[1] Not recommended for scale-up. [1]

Route C: Phase-Transfer Catalysis (PTC)

Biphasic system (Toluene/Water) using Tetrabutylammonium bromide (TBAB) as a catalyst.

• Mechanism: Interfacial ion exchange.

• Pros: Uses inexpensive inorganic bases (NaOH), water as co-solvent, easy workup.[1]

• Cons: Reaction rates can be slower due to the steric bulk of o-vanillin hindering the approach of the ion pair.[1]

Quantitative Performance Matrix

Metric	Route A (Williamson)	Route B (Mitsunobu)	Route C (PTC)
Typical Yield	85 - 92%	60 - 70%	75 - 85%
Purity (Crude)	High (>95%)	Low (contaminated w/ )	Medium
Scalability	Excellent	Poor	Excellent
Cost Efficiency	High	Low	High
Reaction Time	6 - 12 Hours	24 - 48 Hours	8 - 16 Hours
Safety Profile	Moderate (Alkyl halide)	Low (Explosive reagents)	High (Aqueous base)

Detailed Experimental Protocol (Route A)

This protocol is optimized for the synthesis of 10g of product. It employs a "Finkelstein-like" modification using Potassium Iodide (KI) to convert the alkyl chloride to the more reactive alkyl iodide in situ, significantly increasing the reaction rate despite the steric hindrance of the 3-methoxy group.[1]

Reagents:

• o-Vanillin: 10.0 g (65.7 mmol)

• 2-(Dimethylamino)ethyl chloride HCl: 11.4 g (79.0 mmol, 1.2 eq)[1]

• Potassium Carbonate (

  ): 22.7 g (164 mmol, 2.5 eq)

  • Note: Excess base is required to neutralize the HCl salt of the amine.[1]

• Potassium Iodide (KI): 0.5 g (Catalytic)

• Acetone: 150 mL (Dry)

Step-by-Step Workflow:

• Activation: In a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve o-vanillin (10.0 g) in dry acetone (150 mL).

• Deprotonation: Add anhydrous

  (22.7 g) in a single portion. The solution will turn bright yellow, indicating the formation of the phenoxide anion.[1] Stir at room temperature for 30 minutes.

  • Scientist's Insight: This pre-stirring step is crucial to break the intramolecular hydrogen bond between the phenol and the aldehyde, ensuring the oxygen is "free" to react.[1]

• Addition: Add 2-(dimethylamino)ethyl chloride hydrochloride (11.4 g) and catalytic KI (0.5 g).

• Reflux: Heat the mixture to a gentle reflux (

  ) for 8–12 hours. Monitor reaction progress by TLC (Mobile Phase: 5% Methanol in DCM).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (

    , ) using a sintered glass funnel. Wash the filter cake with cold acetone (2 x 20 mL).

  • Concentrate the filtrate under reduced pressure (Rotovap) to yield a viscous amber oil.

• Purification:

  • Dissolve the crude oil in Ethyl Acetate (100 mL) and wash with water (2 x 50 mL) to remove unreacted amine salts.

  • Optional: Wash with 1M NaOH (1 x 30 mL) to remove any unreacted o-vanillin.

  • Dry the organic layer over anhydrous

    , filter, and evaporate.[1]

• Product Isolation: The free base is typically an oil. For long-term storage, convert to the hydrochloride salt by dissolving in diethyl ether and adding 2M HCl in ether.[1] The salt precipitates as a white solid.

Expected Results:

• Yield: ~12.5 g (85%)

• Appearance: Pale yellow oil (free base) or white solid (HCl salt).

• 1H NMR (DMSO-d6, HCl salt):

  10.3 (s, 1H, CHO), 7.5-7.2 (m, 3H, Ar-H), 4.4 (t, 2H, ), 3.8 (s, 3H, ), 3.4 (t, 2H, ), 2.8 (s, 6H, ).[1]

Mechanistic Pathway Visualization

The following diagram illustrates the specific molecular events in Route A, highlighting the role of the base and the in situ halogen exchange.

Figure 2: Mechanistic pathway of the catalytic Williamson Ether Synthesis.

Conclusion & Recommendation

For research and development purposes where reliability is paramount, Route A (Acetone/

) is the superior choice.[1] It balances high yields with a simple impurity profile.[2] The use of catalytic KI is a specific "field tip" that overcomes the steric deactivation inherent to the o-vanillin scaffold, ensuring the reaction proceeds to completion within a standard working day.[1]

References

• Synthesis of 4-[2-(dimethylamino)ethoxy]benzylamine (Analogous Protocol). World Intellectual Property Organization, WO 2006/011696 A1, 2006. Link

• 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde hydrochloride (Product Data). Sigma-Aldrich, Product No.[1] CDS020649. Link

• Alkylation of o-Vanillin: Crystal Structure and Reactivity. PMC (PubMed Central), "2-Hydroxy-3-methoxybenzaldehyde (o-vanillin) revisited," 2011.[1] Link

• General Procedure for Williamson Ether Synthesis of Hindered Phenols. Organic Process Research & Development, Vol. 12, Issue 3, pp. 540-543.[1] (General Reference for Methodology).

Sources

• 1. CN103864588A - Preparation method of 2,3-dimethoxy benzaldehyde - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Quality Control &amp; Performance Guide: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

This guide provides an in-depth technical analysis of quality control parameters for 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde , a critical pharmacophore building block used in the synthesis of anti-fibrotic agents, kinase inhibitors, and bioactive chalcones.

Executive Summary & Application Context

2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde (often available as the Hydrochloride salt, CAS Ref: 883549-58-4) is a "privileged scaffold" intermediate. It is synthesized via the O-alkylation of o-Vanillin (2-hydroxy-3-methoxybenzaldehyde) and serves as a precursor for reductive aminations and Knoevenagel condensations in drug discovery.

Its structural integrity is paramount because the 2-alkoxy-3-methoxy substitution pattern dictates the steric and electronic environment of the aldehyde group. Variations in batch quality—specifically residual phenolic precursors and genotoxic alkylating agents—can drastically alter the yield and safety profile of downstream APIs (Active Pharmaceutical Ingredients).

Comparative Analysis: Batch Grades

Unlike finished drugs, this intermediate is evaluated based on its "Process Suitability." We compare two distinct market grades:

Feature	Grade A: Pharma-Ready (Recrystallized HCl Salt)	Grade B: Crude Reagent (Free Base Oil)
Physical State	White to Off-white Crystalline Solid	Yellow to Amber Viscous Oil
Assay (HPLC)	> 98.5%	90.0% - 95.0%
Residual o-Vanillin	< 0.1% (Critical for downstream purity)	1.0% - 3.0% (Competes in reactions)
Genotoxic Impurity	< 10 ppm (2-dimethylaminoethyl chloride)	Not controlled (High Risk)
Storage Stability	High (Hygroscopic but chemically stable)	Low (Prone to N-oxide formation/oxidation)
Primary Use	GMP Manufacturing, Late-stage Synthesis	Early Discovery, Hit-to-Lead Screening

Scientific Rationale: The "Why" Behind QC Parameters

To establish a self-validating quality system, one must understand the mechanistic impact of specific impurities.

The "Competitor" Impurity: Unreacted o-Vanillin

• Origin: Incomplete alkylation of the starting material.

• Mechanism of Failure: In downstream Reductive Amination (e.g., reacting the aldehyde with an amine + NaBH(OAc)3), residual o-vanillin acts as a competitive substrate. It reacts with the amine to form a "pseudo-product" impurity that is structurally nearly identical to the target, making chromatographic separation (purification) difficult and expensive.

• QC Limit: Must be strictly controlled (< 0.5%).

The "Silent Killer": Genotoxic Alkyl Halides

• Origin: Excess 2-dimethylaminoethyl chloride used to drive the reaction.

• Risk: This is a nitrogen mustard analog and a potential mutagen. If carried over, it can alkylate nucleophilic sites on the final drug substance.

• QC Limit: ppm levels (Threshold of Toxicological Concern - TTC).

Oxidative Degradation

• Mechanism: The aldehyde moiety is susceptible to air oxidation, forming the corresponding Benzoic Acid derivative. The tertiary amine is susceptible to N-Oxide formation.

• Impact: Acidic impurities can deactivate catalysts or alter pH-sensitive reaction kinetics.

Visualization: Synthesis & Impurity Logic

The following diagram maps the synthesis pathway and the critical control points (CCPs) where impurities originate.

Caption: Synthesis workflow highlighting the origin of critical impurities (A, B, C) that necessitate specific QC controls.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This method separates the main peak from the phenolic precursor (o-Vanillin) and the acid degradation product.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Buffers the amine).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% → 90% B (Linear ramp)

  • 15-20 min: 90% B

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Aromatic ring) and 280 nm (Phenol specificity).

• Self-Validation Check: The o-Vanillin peak should elute earlier than the target product due to the free phenolic hydroxyl group (more polar). The Target elutes later due to the lipophilic ethyl chain.

Genotoxic Impurity Screening (Colorimetric Limit Test)

A rapid test for residual alkylating agents (2-dimethylaminoethyl chloride).

• Dissolve 100 mg of sample in 5 mL ethanol.

• Add 1 mL of 4-(4-nitrobenzyl)pyridine (NBP) reagent (5% in acetone).

• Heat at 70°C for 20 minutes.

• Cool and add 1 mL of piperidine.

• Result: A purple/violet color indicates the presence of alkylating agents (> 50 ppm). A colorless solution indicates a "Pass."

QC Decision Tree

This workflow guides the decision-making process for accepting or rejecting a batch for research vs. GMP use.

Caption: Step-by-step Quality Control decision matrix for batch release.

Stability & Storage Recommendations

• Hygroscopicity: The HCl salt is hygroscopic. It must be stored in a desiccator or under inert gas (Argon/Nitrogen).

• Temperature: Store at 2-8°C.

• Retest Interval: 12 months.

• Signs of Degradation:

  • Color Change: White turning to yellow/orange indicates oxidation.

  • Solubility Loss: Formation of polymeric species (rare) or hydration changes.

References

• Vertex AI Search. (2025).[1] Synthesis and intermediates for the synthesis of voxelotor - Patent WO2020127945A1. Retrieved from .

• Organic Syntheses. (n.d.). m-Methoxybenzaldehyde Synthesis Procedures. Retrieved from .

• ResearchGate. (2025). Synthesis and DFT Calculations of Novel Vanillin-Chalcones and Their Derivatives as Antifungal Agents. Retrieved from .

• Sigma-Aldrich. (n.d.). Product Specification: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde hydrochloride.[2][3][4] Retrieved from .

• Matrix Scientific. (n.d.). Safety Data Sheet: 3-(2-Dimethylamino-ethoxy)-benzaldehyde (Structural Analog Reference). Retrieved from .

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. keyorganics.net [keyorganics.net]
• 3. cacheby.com [cacheby.com]
• 4. You are being redirected... [hit2lead.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

Operational Safety & Logistics Guide: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

CAS: 883549-58-4 | Formula: C₁₂H₁₇NO₃ | Role: Pharmaceutical Intermediate (Voxelotor/GBT440)

Executive Safety Summary

This guide provides an operational framework for handling 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde , a critical intermediate often utilized in the synthesis of hemoglobin modulators (e.g., Voxelotor).

Unlike generic safety sheets, this protocol addresses the compound's dual chemical nature: it possesses a reactive aldehyde moiety (susceptible to autoxidation) and a basic tertiary amine tail. Safe handling requires mitigating respiratory irritation risks while preserving chemical integrity against air exposure.[1][2]

Core Hazard Profile:

• GHS Classification: Warning. Irritant (Skin/Eye/Respiratory).[1][3][4] Harmful if swallowed.[1]

• Physical State: Solid (typically light yellow).

• Critical Reactivity: Air-sensitive. The aldehyde group oxidizes to the corresponding carboxylic acid upon prolonged exposure to atmospheric oxygen.

The PPE Matrix: Layered Defense System

Effective protection relies on a "Task-Based" assessment. The tertiary amine component increases skin permeability potential compared to simple benzaldehydes.

Table 1: Personal Protective Equipment (PPE) Specifications

Component	Standard Operation (Weighing/Transfer < 5g)	High-Risk Operation (Spill Cleanup / Synthesis > 10g)	Technical Rationale
Hand Protection	Nitrile Gloves (Min thickness: 0.11 mm)	Double Gloving (Nitrile over Laminate/PE)	Nitrile offers excellent degradation resistance to aldehydes. Double gloving prevents permeation by the amine moiety in solution.
Eye Protection	Safety Glasses with side shields	Chemical Splash Goggles + Face Shield	Amine-aldehydes are lachrymators. Goggles prevent vapor irritation; face shields protect against corrosive splashes during reaction quenching.
Respiratory	Fume Hood (Face velocity: 100 fpm)	N95/P95 Respirator (if hood unavailable)	Fine dust from the solid can severely irritate the upper respiratory tract (H335).
Body Defense	Lab Coat (Cotton/Polyester blend)	Chemical Resistant Apron (Tyvek® or PVC)	Prevents clothing contamination. The compound may stain or leave persistent odors due to the amine.

Field Insight: If you detect a "fishy" or almond-like odor, your primary containment (Fume Hood) has been breached. Stop work immediately and re-evaluate ventilation.

Operational Protocols: A Self-Validating Workflow

This workflow ensures safety while simultaneously validating the quality of the material.

Phase A: Receipt & Storage (The "First Check")

• Visual Inspection: Upon receipt, the solid should be light yellow. Dark orange or brown discoloration indicates significant oxidation (conversion to acid).

• Inert Storage: Store under Nitrogen or Argon at 2–8°C.

  • Why? Aldehydes undergo radical chain oxidation in air. Low temperature slows this kinetics.

• Seal Integrity: Parafilm is insufficient. Use electrical tape or a secondary containment jar with desiccant.

Phase B: Weighing & Transfer (Static Control)

• The Problem: Organic solids with ether/amine chains often generate static electricity, causing powder to "jump" and disperse, leading to inhalation risks.

• The Protocol:

  • Use an antistatic gun or ionizer inside the balance enclosure.

  • Use glass or metal spatulas ; avoid plastic which generates charge.

  • Dampen a paper towel with water and place it near the balance (inside the hood) to locally increase humidity and dissipate static charge.

Phase C: Reaction Setup (Inerting)

• Purge the reaction vessel with Nitrogen before adding the solid.

• Dissolve the solid in the solvent (e.g., DCM, THF) quickly to minimize air contact.

• Validation Step: The solution should remain clear. Cloudiness suggests the formation of the insoluble acid impurity or salt formation with atmospheric CO₂.

Emergency Response & Disposal Logic

Spill Management

Do not dry sweep. This generates dust.

• Isolate: Evacuate the immediate area (10 ft radius).

• Suppress: Cover the spill with a wet paper towel (water or PEG-400) to prevent dust lofting.

• Neutralize: Wipe up with a weak citric acid solution (neutralizes the amine) followed by water.

• Dispose: Place waste in a sealed bag labeled "Hazardous Waste: Toxic Organic Solid."

Disposal Architecture

Never flush this compound. It is toxic to aquatic life and can disrupt water treatment bacterial beds.

Table 2: Waste Stream Segregation

Waste Type	Disposal Path	Notes
Solid Waste	High-Temp Incineration	Must be labeled with specific CAS 883549-58-4.
Liquid (Mother Liquor)	Halogenated/Non-Halogenated Organic Solvent Waste	Segregate based on the solvent used (e.g., DCM vs. Ethyl Acetate).
Contaminated Sharps	Sharps Container	Needles used to transfer solutions of this compound are chemically contaminated.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling this compound, integrating purity checks with safety steps.

Figure 1: Operational decision tree ensuring chemical integrity and operator safety during the handling of 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde.[5] National Library of Medicine. Retrieved from [Link]

Sources

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• 2. hscprep.com.au [hscprep.com.au]
• 3. files.dep.state.pa.us [files.dep.state.pa.us]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. echemi.com [echemi.com]